4-Bromotetrahydropyran

• CAS: 25637-16-5

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromotetrahydropyran: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran is a versatile heterocyclic compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. Its unique structural features, particularly the presence of a reactive bromine atom on the tetrahydropyran (B127337) ring, make it a valuable building block for the synthesis of a wide array of complex molecules. This technical guide provides a comprehensive overview of the chemical and physical properties of 4-Bromotetrahydropyran, detailed experimental protocols for its synthesis and key reactions, and an exploration of its applications in the development of novel therapeutic agents.

Core Properties of 4-Bromotetrahydropyran

The fundamental properties of 4-Bromotetrahydropyran are summarized in the table below, providing a quick reference for researchers.

Property	Value	References
CAS Number	25637-16-5	[1][2][3][4][5]
Molecular Formula	C₅H₉BrO	[1][2][3][5]
Molecular Weight	165.03 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[2]
Density	1.467 g/cm³ at 25 °C	[3][4]
Boiling Point	177.986 °C at 760 mmHg	[4][5]
Flash Point	71 °C (160 °F) - closed cup	[4][6]
Refractive Index	n20/D 1.497	[3][4]
Solubility	Moderately soluble in organic solvents such as ethanol (B145695) and ether; less soluble in water.[2]
SMILES String	BrC1CCOCC1	[3]
InChI Key	IVBVKTPDEWDNRW-UHFFFAOYSA-N	[3]

Synthesis and Reactivity

4-Bromotetrahydropyran is a key intermediate in numerous organic reactions. Its synthesis is typically achieved through the bromination of tetrahydropyran-4-ol. The bromine atom at the 4-position serves as a good leaving group, making the compound susceptible to nucleophilic substitution reactions and a valuable partner in cross-coupling reactions.

Experimental Protocol: Synthesis of 4-Bromotetrahydropyran from Tetrahydropyran-4-ol

This protocol describes a common method for the synthesis of 4-Bromotetrahydropyran.

Materials:

• Tetrahydropyran-4-ol

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (B44618) (PPh₃)

• Dichloromethane (DCM)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Silica (B1680970) gel

Procedure:

• Dissolve tetrahydropyran-4-ol (1.0 equivalent), carbon tetrabromide (1.1 equivalents), and triphenylphosphine (1.2 equivalents) in dichloromethane.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction completion using thin-layer chromatography (TLC).

• Upon completion, concentrate the crude reaction mixture under reduced pressure.

• Purify the residue by flash chromatography on silica gel using a mixture of ethyl acetate and hexane (e.g., 1:20 v/v) as the eluent to afford 4-Bromotetrahydropyran as a colorless oil.

Applications in Drug Development

The tetrahydropyran motif is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. 4-Bromotetrahydropyran serves as a crucial starting material for the introduction of this moiety into drug-like molecules.

Suzuki-Miyaura Cross-Coupling Reactions

4-Bromotetrahydropyran is an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for the coupling of the tetrahydropyran ring with a wide variety of aryl and heteroaryl boronic acids or esters, leading to the synthesis of diverse compound libraries for drug screening.

Experimental Workflow: Generalized Suzuki-Miyaura Coupling

Figure 1: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using 4-Bromotetrahydropyran.

Synthesis of Melanocortin-4 Receptor (MC4R) Agonists

The melanocortin-4 receptor is a G-protein coupled receptor (GPCR) that plays a critical role in regulating energy homeostasis and appetite.[1][2][3] Agonists of MC4R are being investigated as potential therapeutics for obesity and other metabolic disorders. 4-Bromotetrahydropyran can be utilized as a key building block in the synthesis of novel and selective MC4R agonists.

Signaling Pathway of the Melanocortin-4 Receptor

Upon binding of an agonist, the MC4R activates the Gs alpha subunit of its associated G-protein. This stimulates adenylyl cyclase to produce cyclic AMP (cAMP), which in turn activates protein kinase A (PKA). PKA then phosphorylates downstream targets, leading to a cellular response that ultimately results in reduced food intake and increased energy expenditure.[2]

Figure 2: Simplified signaling pathway of the Melanocortin-4 Receptor.

Development of Novel Antibacterial Agents

The emergence of multidrug-resistant bacteria poses a significant threat to global health. There is an urgent need for new antibiotics with novel mechanisms of action. Compounds incorporating the tetrahydropyran scaffold have shown promising antibacterial activity.[6][7] Specifically, tetrahydropyran-based inhibitors of bacterial type II topoisomerases, such as DNA gyrase and topoisomerase IV, are being actively investigated.[6][7] These enzymes are essential for bacterial DNA replication, transcription, and repair, making them attractive targets for antibiotic development.

Mechanism of Action: Inhibition of Bacterial Topoisomerases

Tetrahydropyran-based inhibitors function by binding to the enzyme-DNA complex, stabilizing the cleaved DNA strands and preventing their re-ligation. This leads to an accumulation of double-strand breaks in the bacterial chromosome, ultimately resulting in cell death.

Figure 3: Mechanism of action of tetrahydropyran-based bacterial topoisomerase inhibitors.

Conclusion

4-Bromotetrahydropyran is a commercially available and highly valuable reagent for organic synthesis and drug discovery. Its well-defined properties and versatile reactivity allow for its incorporation into a wide range of molecular scaffolds. As demonstrated, it is a key precursor for the development of compounds targeting important biological pathways, including those involved in metabolic disorders and bacterial infections. This guide provides a solid foundation for researchers and scientists to explore the full potential of 4-Bromotetrahydropyran in their respective fields.

References

• 1. Tracing the effect of the melanocortin-4 receptor pathway in obesity: study design and methodology of the TEMPO registry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signal Transduction and Pathogenic Modifications at the Melanocortin-4 Receptor: A Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Melanocortin 4 Receptor Pathway Dysfunction in Obesity: Patient Stratification Aimed at MC4R Agonist Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Melanocortin 4 receptor - Wikipedia [en.wikipedia.org]
• 5. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 6. Synthesis and Characterization of Tetrahydropyran-Based Bacterial Topoisomerase Inhibitors with Antibacterial Activity against Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Discovery of 4-Bromotetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromotetrahydropyran, a key building block in modern organic and medicinal chemistry. The document details its discovery, physical and chemical properties, and established synthesis protocols. Emphasis is placed on providing actionable experimental procedures and comparative data to aid researchers in their laboratory work. Furthermore, this guide includes key analytical data and visualizations of synthetic pathways to facilitate a deeper understanding of this versatile reagent.

Introduction

4-Bromotetrahydropyran is a heterocyclic compound widely utilized as a versatile intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] Its structure, featuring a stable tetrahydropyran (B127337) ring and a reactive bromine substituent, allows for a variety of chemical transformations, making it an invaluable tool for the construction of novel molecular architectures.[2][3] The tetrahydropyran motif is a common feature in many biologically active natural products and approved drugs, underscoring the importance of substituted tetrahydropyrans like the 4-bromo derivative in drug discovery and development. This guide aims to consolidate the existing knowledge on the synthesis and properties of 4-Bromotetrahydropyran, providing a practical resource for scientists and researchers.

Physical and Chemical Properties

4-Bromotetrahydropyran is a colorless to light yellow liquid at room temperature.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromotetrahydropyran

Property	Value	Reference(s)
Molecular Formula	C₅H₉BrO	[4]
Molecular Weight	165.03 g/mol	[4]
CAS Number	25637-16-5	[4]
Appearance	Colorless to light yellow liquid	[2]
Density	1.467 g/cm³ at 25 °C	[3]
Boiling Point	178 °C	[5]
Refractive Index	n20/D 1.497	[3]
Flash Point	71.1 °C (closed cup)	[3]
Solubility	Moderately soluble in organic solvents like ethanol (B145695) and ether; less soluble in water.	[2]

Synthesis of 4-Bromotetrahydropyran

The synthesis of 4-Bromotetrahydropyran is most commonly achieved through the bromination of tetrahydropyran-4-ol. Two primary methods are prevalent in the literature, utilizing either a combination of triphenylphosphine (B44618) and a bromine source or phosphorus tribromide.

Method 1: Appel-type Reaction using Triphenylphosphine and Carbon Tetrabromide

This is a widely cited and effective method for the synthesis of 4-Bromotetrahydropyran.[5] The reaction proceeds via an Appel-type mechanism, where the alcohol is converted to a good leaving group by triphenylphosphine and a halogen source, followed by nucleophilic substitution by the bromide ion.

Diagram 1: Synthetic pathway for 4-Bromotetrahydropyran via Appel-type reaction.

A general procedure for the synthesis of 4-bromotetrahydropyran from tetrahydropyran-4-ol is as follows:[5]

• To a solution of tetrahydropyran-4-ol (1.0 g, 9.8 mmol) in dichloromethane (B109758) (25 mL) is added carbon tetrabromide (3.6 g, 10.8 mmol) and triphenylphosphine (3.1 g, 11.8 mmol).

• The reaction mixture is stirred at room temperature overnight.

• Upon completion of the reaction, the solvent is removed under reduced pressure.

• The crude residue is purified by flash chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane = 1:20) to afford 4-bromotetrahydropyran as a colorless oil.

Table 2: Quantitative Data for Synthesis Method 1

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount
Tetrahydropyran-4-ol	1.0	102.13	1.0 g
Carbon Tetrabromide	1.1	331.63	3.6 g
Triphenylphosphine	1.2	262.29	3.1 g
Product	165.03	1.4 g (87% yield)

Method 2: Reaction with Phosphorus Tribromide

Diagram 2: Synthetic pathway for 4-Bromotetrahydropyran using phosphorus tribromide.

The following is a generalized protocol adapted from the synthesis of other alkyl bromides using PBr₃:[7]

• Tetrahydropyran-4-ol is dissolved in a suitable anhydrous solvent (e.g., diethyl ether, dichloromethane) and cooled in an ice bath.

• Phosphorus tribromide (approximately 0.33-0.40 molar equivalents) is added dropwise to the stirred solution, maintaining the low temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours or until the reaction is complete (monitored by TLC or GC).

• The reaction is carefully quenched by pouring it onto ice-water.

• The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine, then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• The solvent is removed under reduced pressure, and the crude product is purified by distillation or column chromatography.

Spectroscopic Characterization

The structural elucidation and purity assessment of 4-Bromotetrahydropyran are typically performed using a combination of spectroscopic techniques.

Table 3: Spectroscopic Data for 4-Bromotetrahydropyran

Technique	Data
¹H NMR	Available at ChemicalBook and iChemical.[3][8]
¹³C NMR	Available at iChemical.[3]
Mass Spec.	No specific spectrum found in the search results. Expected to show a characteristic isotopic pattern for bromine (M and M+2 peaks in approximately 1:1 ratio).[9]
IR	No specific spectrum found in the search results. Expected to show C-H stretching and bending, and C-O stretching vibrations.

Applications in Drug Discovery and Development

4-Bromotetrahydropyran serves as a crucial intermediate in the synthesis of a wide range of biologically active molecules. Its ability to participate in various coupling reactions and nucleophilic substitutions makes it a valuable building block for introducing the tetrahydropyran moiety into larger, more complex structures.[1][2] Some notable applications include:

• Nickel-catalyzed cross-coupling reactions: It is used in Suzuki and other nickel-catalyzed reactions to form C-C bonds.[5]

• Synthesis of receptor agonists and antagonists: It has been employed in the preparation of selective small-molecule melanocortin-4 receptor agonists.[5]

• Preparation of antibacterial agents: It is a reactant in the synthesis of certain anthranilic acids with antibacterial properties.[5]

• Synthesis of complex natural products: It has been utilized in the total synthesis of natural products like gephyrotoxin.[5]

Diagram 3: Applications of 4-Bromotetrahydropyran in chemical synthesis.

Historical Perspective on the Discovery

While the exact date and circumstances of the first synthesis of 4-Bromotetrahydropyran are not prominently documented in modern chemical databases, a reference to a 1937 publication in Justus Liebigs Annalen der Chemie suggests its existence in the chemical literature for a considerable time.[5] This early appearance indicates its long-standing utility as a chemical intermediate. The development of more efficient and high-yielding synthetic methods, such as the Appel-type reaction, has significantly contributed to its widespread availability and application in contemporary organic synthesis.

Conclusion

4-Bromotetrahydropyran is a valuable and versatile building block in organic synthesis, with significant applications in the development of pharmaceuticals and other functional molecules. This technical guide has provided a detailed overview of its synthesis, properties, and applications, with a focus on practical experimental protocols and data. The availability of reliable synthetic routes and a thorough understanding of its reactivity will continue to make 4-Bromotetrahydropyran a key component in the toolbox of synthetic chemists.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 3. 4-ブロモテトラヒドロピラン | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-溴四氢吡喃 | Sigma-Aldrich [sigmaaldrich.com]
• 5. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 6. Phosphorus tribromide - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. personal.utdallas.edu [personal.utdallas.edu]
• 9. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to 4-Bromotetrahydropyran: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromotetrahydropyran is a versatile heterocyclic haloalkane that serves as a valuable building block in modern organic synthesis. Its tetrahydropyran (B127337) ring is a common motif in numerous biologically active molecules and natural products, making it a key intermediate in the development of novel therapeutics. The presence of a bromine atom at the 4-position provides a reactive handle for a variety of chemical transformations, including nucleophilic substitutions and cross-coupling reactions. This technical guide provides a comprehensive overview of the physical and chemical properties of 4-Bromotetrahydropyran, detailed experimental protocols for its synthesis and key reactions, and a summary of its applications in synthetic chemistry and drug discovery.

Physical and Chemical Properties

4-Bromotetrahydropyran is a colorless to light yellow liquid at room temperature.[1][2][3][4] It is characterized by its moderate solubility in common organic solvents and limited solubility in water.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromotetrahydropyran

Property	Value	Reference(s)
Molecular Formula	C₅H₉BrO	[5]
Molecular Weight	165.03 g/mol	[5]
Appearance	Colorless to light yellow liquid	[2][3][4]
Density	1.467 g/cm³ at 25 °C	[6]
Boiling Point	177.986 °C at 760 mmHg	[6]
Refractive Index (n₂₀/D)	1.497	[6]
Flash Point	71 °C (closed cup)	[6]
Solubility	Moderately soluble in ethanol (B145695) and ether; less soluble in water.[2]	[2]
CAS Number	25637-16-5	[5]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 4-Bromotetrahydropyran. While specific spectra are not publicly available, the expected spectral characteristics are outlined below based on its chemical structure.

Table 2: Predicted Spectroscopic Data for 4-Bromotetrahydropyran

Spectroscopy	Expected Features
¹H NMR	Signals corresponding to the methine proton adjacent to the bromine atom (CH-Br) and the methylene (B1212753) protons of the tetrahydropyran ring. The CH-Br proton would be expected to appear as a multiplet in the downfield region. The methylene protons adjacent to the oxygen atom (-O-CH₂-) would also be shifted downfield compared to the other methylene protons.
¹³C NMR	A signal for the carbon atom bonded to bromine (C-Br) would be expected in the range of 40-60 ppm. The carbons adjacent to the oxygen atom (-O-C) would appear further downfield, typically in the 60-70 ppm range.
IR Spectroscopy	Characteristic C-H stretching vibrations for alkanes are expected in the 2850-3000 cm⁻¹ region. A C-O stretching band for the ether linkage would likely be observed in the 1050-1150 cm⁻¹ region. The C-Br stretch typically appears in the fingerprint region, between 500-600 cm⁻¹.
Mass Spectrometry	The mass spectrum would be expected to show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). Fragmentation would likely involve the loss of a bromine radical or cleavage of the tetrahydropyran ring.

Chemical Reactivity and Applications

4-Bromotetrahydropyran is a valuable synthetic intermediate due to the reactivity of the carbon-bromine bond.[2] It readily participates in nucleophilic substitution reactions and is a key substrate for the formation of organometallic reagents.[2][3] Its primary applications are in the construction of more complex molecular architectures, particularly in the synthesis of pharmaceuticals and other biologically active compounds.[3]

Key reactions involving 4-Bromotetrahydropyran include:

• Grignard Reagent Formation: It reacts with magnesium metal to form the corresponding Grignard reagent, tetrahydropyran-4-ylmagnesium bromide. This organometallic species is a potent nucleophile used to form new carbon-carbon bonds by reacting with electrophiles such as aldehydes, ketones, and esters.[3]

• Suzuki-Miyaura Cross-Coupling Reactions: As an organohalide, it can be coupled with boronic acids or their esters in the presence of a palladium catalyst and a base.[3] This reaction is a powerful method for forming carbon-carbon bonds between sp² and sp³ hybridized carbons.

• Nucleophilic Substitution Reactions: The bromine atom can be displaced by a wide range of nucleophiles, allowing for the introduction of various functional groups at the 4-position of the tetrahydropyran ring.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of 4-Bromotetrahydropyran and its use in key chemical transformations.

Synthesis of 4-Bromotetrahydropyran from Tetrahydropyran-4-ol

A common method for the preparation of 4-Bromotetrahydropyran is the Appel reaction, using triphenylphosphine (B44618) and carbon tetrabromide.[3]

Reaction Scheme:

Figure 1: Synthesis of 4-Bromotetrahydropyran.

Materials:

• Tetrahydropyran-4-ol

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Silica (B1680970) gel

Procedure:

• To a solution of tetrahydropyran-4-ol (1.0 equivalent) in anhydrous dichloromethane, add carbon tetrabromide (1.1 equivalents) and triphenylphosphine (1.2 equivalents) at 0 °C under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford 4-Bromotetrahydropyran as a colorless oil.[3]

Grignard Reagent Formation and Reaction (General Protocol)

The following is a general procedure for the formation of a Grignard reagent from an alkyl bromide and its subsequent reaction with an electrophile. This protocol would need to be optimized for 4-Bromotetrahydropyran.

Figure 2: Grignard Reaction Workflow.

Materials:

• 4-Bromotetrahydropyran

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine crystal (optional, as an initiator)

• Electrophile (e.g., benzaldehyde)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings (1.2 equivalents) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Add a small amount of anhydrous ether or THF to cover the magnesium.

• Dissolve 4-Bromotetrahydropyran (1.0 equivalent) in anhydrous ether or THF and add it to the dropping funnel.

• Add a small portion of the 4-Bromotetrahydropyran solution to the magnesium. If the reaction does not start, gentle heating or the addition of a small iodine crystal may be necessary to initiate the formation of the Grignard reagent.

• Once the reaction has started (indicated by bubbling and a cloudy appearance), add the remaining 4-Bromotetrahydropyran solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• Cool the reaction mixture to 0 °C and add a solution of the electrophile (1.0 equivalent) in anhydrous ether or THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by an appropriate method, such as column chromatography.

Suzuki-Miyaura Cross-Coupling Reaction (General Protocol)

The following is a general procedure for the Suzuki-Miyaura cross-coupling of an alkyl bromide with a boronic acid. This protocol would require optimization for 4-Bromotetrahydropyran.

Figure 3: Suzuki-Miyaura Coupling Workflow.

Materials:

• 4-Bromotetrahydropyran

• Aryl or vinyl boronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent system (e.g., toluene/water, dioxane/water, or DMF)

Procedure:

• In a reaction vessel, combine 4-Bromotetrahydropyran (1.0 equivalent), the boronic acid (1.1-1.5 equivalents), the palladium catalyst (0.01-0.05 equivalents), and the base (2.0-3.0 equivalents).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent system.

• Heat the reaction mixture with stirring to the appropriate temperature (typically 80-110 °C).

• Monitor the progress of the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Safety and Handling

4-Bromotetrahydropyran is a hazardous chemical and should be handled with appropriate safety precautions.[5]

• Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5]

• Precautions: Wear protective gloves, eye protection, and a face shield. Use in a well-ventilated area. Avoid breathing vapors.

• First Aid:

  • Skin Contact: Wash with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • Inhalation: Move person into fresh air and keep comfortable for breathing.

  • Ingestion: Rinse mouth. Do NOT induce vomiting.

Always consult the Safety Data Sheet (SDS) before handling this compound.

Conclusion

4-Bromotetrahydropyran is a valuable and versatile building block in organic synthesis. Its physical and chemical properties, coupled with its reactivity in key transformations such as Grignard reactions and Suzuki-Miyaura cross-couplings, make it an important intermediate for the synthesis of complex molecules, particularly in the field of drug discovery and development. The experimental protocols provided in this guide offer a starting point for its synthesis and application, and with appropriate safety measures, it can be effectively utilized in a variety of research and development settings.

References

• 1. rsc.org [rsc.org]
• 2. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 3. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 4. hspchem.com [hspchem.com]
• 5. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Bromo-tetrahydropyran, CAS No. 25637-16-5 - iChemical [ichemical.com]

Spectroscopic Analysis of 4-Bromotetrahydropyran: A Technical Overview

Introduction

4-Bromotetrahydropyran is a heterocyclic organic compound with the chemical formula C₅H₉BrO. It serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical agents and other complex molecules. The characterization of this compound relies heavily on spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This technical guide provides a summary of the available spectroscopic data for 4-bromotetrahydropyran, outlines the general experimental protocols for these analytical methods, and presents a logical workflow for its spectroscopic analysis.

Molecular and Physical Properties

Before delving into the spectroscopic data, a summary of the key physical and chemical properties of 4-bromotetrahydropyran is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromotetrahydropyran

Property	Value
Molecular Formula	C₅H₉BrO[1]
Molecular Weight	165.03 g/mol [1]
Exact Mass	163.98368 Da[1]
Appearance	Liquid
CAS Number	25637-16-5[1]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The proton NMR spectrum of 4-bromotetrahydropyran is expected to show distinct signals for the protons at the C2, C3, and C4 positions of the tetrahydropyran (B127337) ring. Due to the electronegativity of the oxygen and bromine atoms, the protons adjacent to these atoms will be deshielded and appear at a lower field (higher ppm).

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the different carbon environments within the molecule. The carbon atom attached to the bromine (C4) and the carbons adjacent to the oxygen (C2 and C6) are expected to be the most deshielded.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-bromotetrahydropyran will be characterized by the vibrations of its C-H, C-O, and C-Br bonds.

Table 2: Predicted IR Absorption Bands for 4-Bromotetrahydropyran

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
2850-3000	C-H stretch	Strong
1050-1150	C-O stretch	Strong
500-600	C-Br stretch	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The mass spectrum of 4-bromotetrahydropyran will show a molecular ion peak corresponding to its molecular weight. Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, the molecular ion peak will appear as a pair of peaks (M and M+2) of almost equal intensity.

Table 3: Predicted Mass Spectrometry Data for 4-Bromotetrahydropyran

m/z	Ion	Notes
164/166	[C₅H₉BrO]⁺	Molecular ion (M/M+2)
85	[C₅H₉O]⁺	Loss of Br

Experimental Protocols

The acquisition of high-quality spectroscopic data requires appropriate sample preparation and instrumental parameters. The following are general experimental protocols for the techniques discussed.

NMR Spectroscopy

• Sample Preparation: A small amount of 4-bromotetrahydropyran is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added to calibrate the chemical shift scale to 0 ppm.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is acquired using a sufficient number of scans to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

• Sample Preparation: As 4-bromotetrahydropyran is a liquid, a thin film of the neat liquid can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The salt plates are placed in the sample holder of the IR spectrometer. A background spectrum is typically run first and then automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of 4-bromotetrahydropyran in a volatile organic solvent is prepared. The sample is then introduced into the mass spectrometer, often via direct infusion or through a gas chromatograph (GC-MS).

• Ionization: The molecules are ionized, typically using electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Workflow for Spectroscopic Analysis

The logical flow for the spectroscopic characterization of a compound like 4-bromotetrahydropyran is crucial for an efficient and accurate structure elucidation.

Caption: A flowchart illustrating the general workflow from synthesis to spectroscopic analysis and final structure confirmation of 4-bromotetrahydropyran.

The spectroscopic analysis of 4-bromotetrahydropyran through NMR, IR, and MS provides a comprehensive characterization of its molecular structure. While detailed, high-resolution spectral data is not widely published, the expected spectral features are well-understood based on the compound's known structure. The experimental protocols and analytical workflow outlined in this guide provide a solid framework for researchers and professionals working with this and similar compounds in the fields of chemical synthesis and drug development.

References

• 1. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling and Storage of 4-Bromotetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and storage requirements for 4-Bromotetrahydropyran (CAS No. 25637-16-5). Adherence to these guidelines is crucial for ensuring a safe laboratory environment and minimizing risks associated with the use of this chemical intermediate.

Chemical and Physical Properties

4-Bromotetrahydropyran is a versatile building block used in the synthesis of various organic molecules, particularly in pharmaceutical and agrochemical research.[1] Its reactivity is primarily due to the bromine substituent, which allows for nucleophilic substitution reactions.[1][2]

Table 1: Physical and Chemical Properties of 4-Bromotetrahydropyran

Property	Value	Source(s)
Molecular Formula	C5H9BrO	[3][4]
Molecular Weight	165.03 g/mol	[3][5]
Appearance	Colorless to yellow or orange clear liquid	[1][6]
Density	1.467 g/cm³ at 25 °C	[7]
Boiling Point	177.986 °C at 760 mmHg	[3][7]
Flash Point	71 °C (160.0 °F) - closed cup	[7]
Refractive Index	n20/D 1.497	[7]
Vapor Pressure	1.366 mmHg at 25°C	[3][7]
Synonyms	4-bromotetrahydro-2H-pyran, 4-bromooxane	[3][5]

Hazard Identification and Classification

Understanding the hazards associated with 4-Bromotetrahydropyran is the first step in safe handling. This compound is classified as a combustible liquid and can cause significant irritation.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Source(s)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[7]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	[7]
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory system)	H335: May cause respiratory irritation	[7]
Flammable Liquids	4	H227: Combustible liquid

Signal Word: Warning

NFPA 704 Ratings:

• Health: 2 (Intense or continued but not chronic exposure could cause temporary incapacitation or possible residual injury)[3]

• Flammability: 2 (Must be moderately heated or exposed to relatively high ambient temperature before ignition can occur)[3]

• Instability: 0 (Normally stable, even under fire exposure conditions, and is not reactive with water)[3]

Safe Handling and Experimental Protocols

Proper handling procedures are essential to minimize exposure and prevent accidents.

Engineering Controls

• Ventilation: Always handle 4-Bromotetrahydropyran in a well-ventilated area.[3] Use only outdoors or in a chemical fume hood to avoid inhalation of vapors.[3]

• Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.[3] Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Personal Protective Equipment (PPE)

A critical aspect of safe handling is the consistent and correct use of personal protective equipment.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification	Source(s)
Eye/Face Protection	Wear chemical safety goggles or a face shield.[3][8]	[3]
Skin Protection	Wear chemically impermeable gloves (e.g., nitrile, neoprene).[3][8] Wear protective clothing to prevent skin contact.[3]	[3]
Respiratory Protection	If ventilation is inadequate, use a NIOSH-approved respirator with appropriate cartridges.	[3]

General Handling Protocol

• Preparation: Before starting any experiment, ensure that the work area is clean and uncluttered. Locate the nearest emergency eyewash station and safety shower.

• Dispensing: When transferring the liquid, do so carefully to avoid splashing. Use a pipette or a graduated cylinder for accurate measurement.

• Heating: If heating is required, use a water bath or a heating mantle. Avoid direct heating with an open flame.

• Post-Handling: After handling, wash hands thoroughly with soap and water.[3] Remove and wash contaminated clothing before reuse.[3]

Storage and Incompatibility

Proper storage is crucial for maintaining the stability of 4-Bromotetrahydropyran and preventing hazardous reactions.

Storage Conditions

• Container: Store in a tightly closed container.[3]

• Location: Keep in a dry, cool, and well-ventilated place.[3] Store locked up.[3] Recommended storage temperature is under inert gas (nitrogen or Argon) at 2-8°C.[6]

• Separation: Store away from incompatible materials and foodstuff containers.[3]

Incompatible Materials

Avoid contact with:

• Strong oxidizing agents[9]

• Strong acids[9]

• Strong bases[9]

• Reducing agents[9]

Accidental Release and First Aid Measures

In the event of an accident, a swift and appropriate response is critical.

Accidental Release Measures

• Evacuation: Evacuate personnel to a safe area.[3]

• Ventilation: Ensure adequate ventilation.[3]

• Ignition Sources: Remove all sources of ignition.[3]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[3]

• Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable, closed container for disposal.[3] Use spark-proof tools and explosion-proof equipment during clean-up.[3]

First Aid Procedures

Table 4: First Aid Measures

Exposure Route	First Aid Protocol	Source(s)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.	[3]
Skin Contact	Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical help.	[3]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.	[3][10]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.	[3]

Fire-Fighting Measures

4-Bromotetrahydropyran is a combustible liquid.

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[3]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[9]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Disposal Considerations

Dispose of 4-Bromotetrahydropyran and its container in accordance with local, regional, and national regulations.[3] Do not dispose of it in drains or the environment.[3] Contact a licensed professional waste disposal service to dispose of this material.[11]

Visualized Workflows and Logical Relationships

To further aid in the understanding of safety protocols, the following diagrams illustrate key workflows and logical relationships.

Caption: Hazard Identification and Control Measures.

Caption: Standard Safe Handling Workflow.

Caption: Emergency Response Protocol for Spills.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. capotchem.com [capotchem.com]
• 5. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 7. 4-Bromo-tetrahydropyran, CAS No. 25637-16-5 - iChemical [ichemical.com]
• 8. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 9. fishersci.co.uk [fishersci.co.uk]
• 10. Lab Accident/First Aid Information | Environmental Health and Safety [ehs.uconn.edu]
• 11. otago.ac.nz [otago.ac.nz]

The Reactivity of the Bromine Atom in 4-Bromotetrahydropyran: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran is a versatile cyclic ether that serves as a valuable building block in modern organic synthesis. Its strategic importance lies in the presence of a bromine atom on the tetrahydropyran (B127337) ring, which allows for a variety of chemical transformations. This guide provides a comprehensive overview of the reactivity of the bromine atom in 4-bromotetrahydropyran, with a focus on its conformational analysis, key reaction types, and detailed experimental considerations. This molecule is of particular interest to researchers in medicinal chemistry and materials science for the synthesis of novel compounds with tailored properties.[1]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectroscopic properties of 4-bromotetrahydropyran is essential for its effective use in synthesis and for the characterization of its reaction products.

Property	Value
Molecular Formula	C₅H₉BrO
Molecular Weight	165.03 g/mol [1][2]
Appearance	Colorless to light yellow liquid[3]
Density	1.467 g/cm³ at 25 °C[1]
Boiling Point	178 °C
Refractive Index	n20/D 1.497[1]
Flash Point	71.1 °C (closed cup)[1]
CAS Number	25637-16-5[1][2]

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum provides characteristic signals for the protons on the tetrahydropyran ring. The chemical shift of the proton attached to the carbon bearing the bromine atom is a key diagnostic signal.

• ¹³C NMR: The carbon NMR spectrum shows five distinct signals corresponding to the carbon atoms of the tetrahydropyran ring. The carbon atom bonded to the bromine atom is significantly shifted downfield.

• Infrared (IR) Spectroscopy: The IR spectrum displays characteristic C-O-C stretching frequencies for the ether linkage and C-Br stretching vibrations.

• Mass Spectrometry (MS): The mass spectrum exhibits a characteristic isotopic pattern for bromine-containing compounds (approximately equal intensity for M and M+2 peaks), confirming the presence of a single bromine atom.

Conformational Analysis and its Impact on Reactivity

The tetrahydropyran ring in 4-bromotetrahydropyran adopts a chair conformation to minimize steric and torsional strain. In this conformation, the bromine atom can occupy either an axial or an equatorial position. The relative stability of these two conformers is governed by steric interactions.

The equilibrium between the axial and equatorial conformers is dictated by the A-value of the substituent. The A-value represents the free energy difference between the axial and equatorial conformations. For a bromine atom on a cyclohexane (B81311) ring, the A-value is approximately 0.43 kcal/mol, indicating a preference for the equatorial position to minimize 1,3-diaxial interactions.[4] This preference for the equatorial conformer has significant implications for the reactivity of the bromine atom, as axial and equatorial leaving groups can exhibit different reaction rates and pathways, particularly in elimination reactions.

Key Reaction Types

The bromine atom in 4-bromotetrahydropyran serves as a good leaving group, making the molecule susceptible to a variety of nucleophilic substitution and elimination reactions. It is also a versatile precursor for the formation of organometallic reagents.

Nucleophilic Substitution Reactions

4-Bromotetrahydropyran readily undergoes nucleophilic substitution reactions where the bromide ion is replaced by a variety of nucleophiles. These reactions can proceed through either an Sₙ1 or Sₙ2 mechanism, depending on the reaction conditions.

Sₙ2 Pathway: With strong, non-bulky nucleophiles in polar aprotic solvents (e.g., DMF, acetone), the reaction is likely to proceed via an Sₙ2 mechanism. This involves a backside attack by the nucleophile, leading to an inversion of stereochemistry at the carbon center.

Sₙ1 Pathway: In the presence of weak nucleophiles and polar protic solvents (e.g., water, ethanol), an Sₙ1 mechanism may be favored. This pathway involves the formation of a secondary carbocation intermediate, which can then be attacked by the nucleophile from either face, potentially leading to a mixture of stereoisomers.

Nucleophile	Reagent	Product	Reaction Type
Azide (B81097)	Sodium Azide (NaN₃)	4-Azidotetrahydropyran	Sₙ2
Cyanide	Sodium Cyanide (NaCN)	Tetrahydropyran-4-carbonitrile	Sₙ2
Hydroxide	Sodium Hydroxide (NaOH)	Tetrahydropyran-4-ol	Sₙ1/Sₙ2
Alkoxide	Sodium Alkoxide (NaOR)	4-Alkoxytetrahydropyran	Sₙ2
Thiolate	Sodium Thiolate (NaSR)	4-(Alkylthio)tetrahydropyran	Sₙ2

Elimination Reactions

When treated with a strong, sterically hindered base, 4-bromotetrahydropyran can undergo an E2 elimination reaction to form 3,6-dihydro-2H-pyran. The regioselectivity of this reaction is influenced by the base used. Bulky bases, such as potassium tert-butoxide, favor the formation of the less substituted (Hofmann) product, although in this symmetrical system, only one alkene product is possible.[5][6]

The stereochemical requirement for an E2 reaction is an anti-periplanar arrangement of the proton to be removed and the leaving group. This is more readily achieved when the bromine atom is in the axial position.

Grignard Reagent Formation

4-Bromotetrahydropyran can be converted into the corresponding Grignard reagent by reacting it with magnesium metal in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (B95107) (THF).[7][8] This organomagnesium compound is a powerful nucleophile and a strong base, making it a valuable intermediate for the formation of new carbon-carbon bonds.

The resulting Grignard reagent can react with a wide range of electrophiles, including aldehydes, ketones, esters, and carbon dioxide.[8][9]

Suzuki-Miyaura Cross-Coupling Reactions

As an alkyl bromide, 4-bromotetrahydropyran can participate in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions with organoboron compounds.[1][10][11][12][13][14] This reaction is a powerful tool for forming carbon-carbon bonds, particularly for the synthesis of biaryl compounds and their analogues.

Reactant	Catalyst	Base	Solvent	Product
Arylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Water	4-Aryltetrahydropyran
Vinylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	4-Vinyltetrahydropyran

Experimental Protocols

The following are generalized experimental protocols for key reactions involving 4-bromotetrahydropyran. Researchers should optimize these conditions for their specific substrates and desired outcomes.

Synthesis of 4-Bromotetrahydropyran from Tetrahydropyran-4-ol[3]

• Reagents and Equipment:

  • Tetrahydropyran-4-ol (1.0 eq)

  • Carbon tetrabromide (1.1 eq)

  • Triphenylphosphine (B44618) (1.2 eq)

  • Dichloromethane (DCM)

  • Round-bottom flask, magnetic stirrer, and standard glassware.

• Procedure:

  • Dissolve tetrahydropyran-4-ol, carbon tetrabromide, and triphenylphosphine in DCM in a round-bottom flask.

  • Stir the reaction mixture at room temperature overnight.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) eluent system) to afford 4-bromotetrahydropyran as a colorless oil. A reported yield for this reaction is 87%.[3]

General Protocol for Nucleophilic Substitution with Sodium Azide

• Reagents and Equipment:

  • 4-Bromotetrahydropyran (1.0 eq)

  • Sodium azide (1.5 eq)

  • Dimethylformamide (DMF)

  • Round-bottom flask, magnetic stirrer, heating mantle, and standard glassware.

• Procedure:

  • Dissolve 4-bromotetrahydropyran and sodium azide in DMF in a round-bottom flask.

  • Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and stir for several hours.

  • Monitor the reaction progress by TLC or Gas Chromatography (GC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into water.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography.

General Protocol for Grignard Reagent Formation and Reaction with an Aldehyde

• Reagents and Equipment:

  • Magnesium turnings (1.2 eq)

  • 4-Bromotetrahydropyran (1.0 eq)

  • Anhydrous tetrahydrofuran (THF)

  • An aldehyde (1.0 eq)

  • Anhydrous glassware, dropping funnel, reflux condenser, and an inert atmosphere (e.g., nitrogen or argon).

• Procedure:

  • Place the magnesium turnings in a dry flask under an inert atmosphere.

  • Add a small amount of a solution of 4-bromotetrahydropyran in anhydrous THF to the magnesium.

  • Initiate the reaction by gentle heating or the addition of a small crystal of iodine.

  • Once the reaction has started, add the remaining 4-bromotetrahydropyran solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture until the magnesium is consumed.

  • Cool the Grignard reagent in an ice bath and add a solution of the aldehyde in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for a few hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent, wash, dry, and concentrate.

  • Purify the resulting alcohol by column chromatography.

General Protocol for Suzuki-Miyaura Cross-Coupling[13][14]

• Reagents and Equipment:

  • 4-Bromotetrahydropyran (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃, 2.0 eq)

  • Degassed solvent (e.g., toluene/water mixture)

  • Schlenk flask or similar reaction vessel for inert atmosphere chemistry.

• Procedure:

  • To a reaction vessel, add the 4-bromotetrahydropyran, arylboronic acid, palladium catalyst, and base.

  • Evacuate and backfill the vessel with an inert gas.

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or GC).

  • Cool the reaction to room temperature and dilute with water and an organic solvent.

  • Separate the layers, and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Conclusion

4-Bromotetrahydropyran is a highly valuable and reactive intermediate in organic synthesis. The bromine atom's ability to act as a leaving group in nucleophilic substitution and elimination reactions, as well as its utility in the formation of organometallic reagents for cross-coupling reactions, provides a wide array of synthetic possibilities. A careful consideration of the conformational preferences of the tetrahydropyran ring and the choice of reagents and reaction conditions allows for the selective synthesis of a diverse range of functionalized tetrahydropyran derivatives, which are of significant interest in the fields of drug discovery and materials science.

References

• 1. 4-Bromotetrahydropyran 25637-16-5 [sigmaaldrich.com]
• 2. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. Formation of Grignard reagents from 3-bromo-NN-dimethylbenzylamine and 4-bromo-NN-diethylbenzylamine and their reactions with benzaldehyde - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. jeolusa.com [jeolusa.com]
• 14. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of 4-Bromotetrahydropyran in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-Bromotetrahydropyran, a key building block in organic synthesis, particularly in the development of novel pharmaceutical compounds. Due to the limited availability of specific quantitative solubility data in published literature, this document focuses on providing a robust framework for researchers to determine its solubility in various organic solvents. This includes a detailed experimental protocol, a qualitative solubility guide based on solvent polarity, and a workflow for solubility determination.

Introduction to the Solubility of 4-Bromotetrahydropyran

4-Bromotetrahydropyran is a versatile cyclic ether containing a bromine substituent, rendering it a valuable intermediate for introducing the tetrahydropyran (B127337) moiety into larger molecules. Its utility in the synthesis of complex organic molecules necessitates a thorough understanding of its solubility profile. Solubility is a critical parameter in drug development and synthetic chemistry for several reasons:

• Reaction Kinetics: The rate and outcome of a chemical reaction are often highly dependent on the solubility of the reactants in the chosen solvent.

• Purification: Processes such as crystallization and chromatography rely on differential solubility to isolate the desired product.

• Formulation: In the context of drug development, the solubility of an active pharmaceutical ingredient (API) or its intermediates can significantly impact its bioavailability and delivery.

Predicted Solubility Profile of 4-Bromotetrahydropyran

Based on the principle of "like dissolves like," a qualitative prediction of the solubility of 4-Bromotetrahydropyran in various organic solvents can be made. The molecule possesses a polar ether linkage and a polar carbon-bromine bond, but also a significant non-polar hydrocarbon backbone. This dual character suggests it will be most soluble in solvents of intermediate polarity.

Solvent Class	Examples	Predicted Solubility	Rationale
Protic Polar	Methanol, Ethanol (B145695), Isopropanol	High to Moderate	Capable of hydrogen bonding with the ether oxygen and dipole-dipole interactions.
Aprotic Polar	Acetone, Acetonitrile, DMSO, DMF	High	Strong dipole-dipole interactions with the polar C-O and C-Br bonds.
Non-polar Ethers	Diethyl ether, Tetrahydrofuran (THF)	High	Structurally similar, leading to favorable van der Waals forces and dipole-dipole interactions.
Halogenated	Dichloromethane, Chloroform	High	Similar polarity and potential for dipole-dipole interactions.
Aromatic	Toluene, Benzene	Moderate to Low	Primarily van der Waals interactions; less favorable than with more polar solvents.
Non-polar Alkanes	Hexane, Cyclohexane	Low	Mismatch in polarity; weak van der Waals forces are the only significant intermolecular interaction.
Aqueous	Water	Very Low	The non-polar hydrocarbon character of the ring dominates over the polar groups, leading to poor miscibility with the highly polar water.

Experimental Protocol for Determining the Solubility of 4-Bromotetrahydropyran

The following is a detailed methodology for the quantitative determination of the solubility of 4-Bromotetrahydropyran in an organic solvent using the widely accepted shake-flask method followed by spectroscopic analysis.

3.1. Materials and Equipment

• 4-Bromotetrahydropyran (purity ≥97%)

• Selected organic solvents (analytical grade)

• Scintillation vials or screw-cap test tubes

• Orbital shaker or vortex mixer

• Thermostatically controlled water bath or incubator

• Syringe filters (0.22 µm, compatible with the chosen solvent)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer and quartz cuvettes

• Analytical balance

3.2. Procedure

Step 1: Preparation of Standard Solutions

• Accurately weigh a small amount of 4-Bromotetrahydropyran and dissolve it in the chosen organic solvent in a volumetric flask to prepare a stock solution of known concentration.

• Perform a series of dilutions of the stock solution to create a set of standard solutions with decreasing concentrations. These will be used to generate a calibration curve.

Step 2: Sample Preparation and Equilibration

• Add an excess amount of 4-Bromotetrahydropyran to a series of vials containing a known volume of the selected organic solvent. The presence of undissolved solute is essential to ensure a saturated solution.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

Step 3: Sample Analysis

• After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solute to settle.

• Carefully withdraw a sample of the supernatant using a syringe fitted with a solvent-compatible filter to remove any undissolved particles.

• Dilute the filtered, saturated solution with the same organic solvent to a concentration that falls within the range of the calibration curve.

• Measure the absorbance of the diluted sample and the standard solutions using a UV-Vis spectrophotometer at the wavelength of maximum absorbance (λmax) for 4-Bromotetrahydropyran in the specific solvent.

Step 4: Data Analysis

• Plot the absorbance of the standard solutions versus their known concentrations to create a calibration curve.

• Use the equation of the line from the calibration curve to determine the concentration of the diluted sample.

• Calculate the original concentration of the saturated solution by multiplying the concentration of the diluted sample by the dilution factor. This value represents the solubility of 4-Bromotetrahydropyran in the chosen solvent at the specified temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 4-Bromotetrahydropyran.

Caption: A flowchart of the experimental workflow for determining the solubility of 4-Bromotetrahydropyran.

Safety Considerations

4-Bromotetrahydropyran is a chemical that requires careful handling. Always consult the Safety Data Sheet (SDS) before use. General safety precautions include:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoiding inhalation, ingestion, and skin contact.

By following the methodologies and understanding the principles outlined in this guide, researchers can effectively determine the solubility of 4-Bromotetrahydropyran in a variety of organic solvents, facilitating its use in synthesis and drug development.

The Tetrahydropyran Ring: A Core Scaffold in Modern Chemistry and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran (B127337) (THP) ring, a saturated six-membered heterocycle containing an oxygen atom, is a ubiquitous structural motif in a vast array of natural products, pharmaceuticals, and complex organic molecules. Its conformational preferences, electronic properties, and synthetic accessibility make it a valuable building block in medicinal chemistry and a versatile protecting group in organic synthesis. This technical guide provides a comprehensive overview of the key structural features of the tetrahydropyran ring, detailed experimental protocols for its synthesis and manipulation, and its role in modulating biological pathways.

Structural and Physicochemical Properties of the Tetrahydropyran Ring

The tetrahydropyran ring predominantly adopts a chair conformation, similar to cyclohexane, to minimize torsional and steric strain.[1] The presence of the endocyclic oxygen atom, however, introduces distinct electronic and conformational effects that are critical to its chemical behavior.

Conformational Analysis

The chair conformation of tetrahydropyran is the most stable, with the twist-boat conformation being significantly higher in energy.[2] The energy barrier for ring flipping is approximately 10 kcal/mol.[1] The introduction of substituents on the ring can influence the conformational equilibrium, and this is particularly pronounced in 2-substituted tetrahydropyrans due to the anomeric effect. The anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C2) to occupy the axial position, despite the expected steric hindrance. This phenomenon is a result of a stabilizing hyperconjugative interaction between the lone pair of the ring oxygen and the antibonding (σ*) orbital of the C-X bond (where X is the electronegative substituent).

Quantitative Structural and Thermodynamic Data

The precise geometry and thermodynamic parameters of the tetrahydropyran ring are crucial for computational modeling and structure-activity relationship (SAR) studies. The following tables summarize key quantitative data for the tetrahydropyran ring and a common derivative.

Parameter	Value	Reference
Bond Lengths (Å)
C-O	1.410
C-C	1.529
Bond Angles (°)
C-O-C	111.5
O-C-C	111.7
C-C-C	110.6
Conformational Energies (kcal/mol)
Chair - Twist-Boat Energy Difference	5.78 - 6.10	[2]
Chair - Boat Energy Difference	6.23 - 7.20	[2]
pKa
2-Hydroxytetrahydropyran	~13.34 (Predicted)

Synthesis and Functionalization of the Tetrahydropyran Ring

A variety of synthetic methodologies have been developed for the construction of the tetrahydropyran ring, each offering distinct advantages in terms of stereocontrol and functional group tolerance.

Prins Cyclization

The Prins reaction is a powerful acid-catalyzed method for the formation of tetrahydropyran rings from a homoallylic alcohol and an aldehyde. The reaction proceeds through the formation of an oxocarbenium ion, which is then trapped intramolecularly by the alkene.

Experimental Protocol: Synthesis of 2,4-disubstituted tetrahydropyran via Prins Cyclization [3]

• Reaction Setup: To a solution of an aromatic aldehyde (2 mmol) in dichloromethane (B109758) (DCM), add 3-buten-1-ol (B139374) (4 mmol).

• Catalyst Addition: Add a catalytic amount of polyaniline-supported p-toluenesulfonic acid (PANI-TsOH) (0.25 mmol).

• Reaction Conditions: Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the catalyst and wash with DCM. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2,4-disubstituted tetrahydropyran.

Intramolecular Oxa-Michael Addition

The intramolecular oxa-Michael (or conjugate) addition is a widely used method for the synthesis of tetrahydropyrans, particularly for the formation of substituted rings with high stereoselectivity. This reaction involves the intramolecular addition of a hydroxyl group to an α,β-unsaturated carbonyl system.

Experimental Protocol: Asymmetric Synthesis of a Substituted Tetrahydropyran via Intramolecular Oxa-Michael Addition [4]

• Precursor Synthesis: The acyclic precursor is prepared by the "clipping" of an alcohol fragment with an aryl thioacrylate via catalytic olefin metathesis.

• Cyclization: The precursor is dissolved in cyclohexane. A chiral phosphoric acid catalyst, such as (R)-TRIP (20 mol%), is added to the solution.

• Reaction Conditions: The reaction mixture is stirred at 50 °C. The reaction is monitored by TLC or LC-MS until the starting material is consumed.

• Purification: The crude product is purified by column chromatography on silica gel to yield the enantiomerically enriched tetrahydropyran thioester.

The Tetrahydropyran Moiety in Drug Discovery: The Case of Gilteritinib (B612023)

The tetrahydropyran ring is a common feature in many approved drugs. Its ability to act as a bioisostere for other cyclic systems, improve pharmacokinetic properties, and engage in specific interactions with biological targets makes it an attractive scaffold for medicinal chemists. A prominent example is Gilteritinib (Xospata®), a potent inhibitor of FMS-like tyrosine kinase 3 (FLT3) and AXL receptor tyrosine kinase, used for the treatment of relapsed or refractory acute myeloid leukemia (AML) with FLT3 mutations.[5][6][7]

Mechanism of Action of Gilteritinib and the FLT3 Signaling Pathway

Mutations in the FLT3 gene can lead to its constitutive activation, driving uncontrolled proliferation of leukemic cells through downstream signaling pathways such as PI3K/AKT, RAS/MAPK, and STAT5.[8] Gilteritinib binds to the ATP-binding pocket of FLT3, inhibiting its autophosphorylation and blocking these downstream signals, which ultimately leads to apoptosis of the cancer cells.[5][9] The dual inhibition of FLT3 and AXL by gilteritinib is thought to overcome certain mechanisms of drug resistance.[7][9]

Figure 1: Simplified signaling pathway of FLT3 and its inhibition by Gilteritinib.

The Tetrahydropyran Group in Organic Synthesis: A Versatile Protecting Group

The 2-tetrahydropyranyl (THP) group is a widely used protecting group for alcohols due to its ease of introduction, stability to a wide range of reaction conditions (e.g., strongly basic, organometallic reagents), and facile removal under acidic conditions. The protection reaction involves the acid-catalyzed addition of an alcohol to 3,4-dihydro-2H-pyran.

Experimental Protocol: THP Protection of an Alcohol

• Reaction Setup: Dissolve the alcohol (1 equivalent) in a dry aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (B95107) (THF).

• Reagent Addition: Add 3,4-dihydro-2H-pyran (1.2-1.5 equivalents) to the solution.

• Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (PPTS) or pyridinium (B92312) p-toluenesulfonate.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours and can be monitored by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography if necessary.

Experimental Protocol: Acidic Deprotection of a THP Ether[11]

• Reaction Setup: Dissolve the THP-protected alcohol in an alcoholic solvent such as methanol (B129727) or ethanol.

• Catalyst Addition: Add a catalytic amount of an acid, such as p-toluenesulfonic acid, pyridinium p-toluenesulfonate (PPTS), or a TFA-containing cocktail.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Neutralize the reaction mixture with a base (e.g., triethylamine (B128534) or saturated sodium bicarbonate solution). Remove the solvent under reduced pressure.

• Purification: The residue can be purified by column chromatography to yield the deprotected alcohol.

Conclusion

The tetrahydropyran ring represents a cornerstone of modern organic and medicinal chemistry. Its unique structural and electronic features, coupled with a diverse and robust synthetic toolbox, have solidified its importance as both a fundamental building block and a key functional moiety. For researchers and professionals in drug development, a thorough understanding of the properties and reactivity of the tetrahydropyran scaffold is essential for the design and synthesis of novel therapeutic agents with improved efficacy and pharmacokinetic profiles. The continued exploration of new synthetic methods and the application of the THP motif in innovative drug design strategies will undoubtedly lead to further advancements in medicine and chemical sciences.

References

• 1. Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchwithnj.com [researchwithnj.com]
• 3. ias.ac.in [ias.ac.in]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. go.drugbank.com [go.drugbank.com]
• 6. benchchem.com [benchchem.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. mdpi.com [mdpi.com]
• 9. go.drugbank.com [go.drugbank.com]

The Versatile Role of 4-Bromotetrahydropyran in Modern Research and Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran, a heterocyclic alkyl halide, has emerged as a pivotal building block in synthetic organic chemistry, with profound implications for drug discovery and materials science. Its unique structural features, combining the stable tetrahydropyran (B127337) (THP) ring with a reactive bromine atom, render it a versatile synthon for the introduction of the THP moiety into a wide array of molecular scaffolds. The tetrahydropyran ring is a privileged structure in medicinal chemistry, frequently found in bioactive natural products and synthetic drugs, where it can enhance pharmacokinetic properties such as solubility, metabolic stability, and cell permeability.[1] This technical guide provides an in-depth overview of the current and potential research applications of 4-Bromotetrahydropyran, focusing on its utility in the synthesis of key pharmaceutical intermediates and bioactive molecules. We present a compilation of quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and synthetic workflows to serve as a comprehensive resource for researchers in the field.

Core Properties and Reactivity

4-Bromotetrahydropyran (CAS No: 25637-16-5) is a colorless to pale yellow liquid with a molecular weight of 165.03 g/mol .[2][3] The presence of the bromine atom at the 4-position makes it susceptible to a variety of nucleophilic substitution and cross-coupling reactions, allowing for the facile formation of new carbon-carbon and carbon-heteroatom bonds.

Property	Value	Reference
Molecular Formula	C5H9BrO	[2][3]
Molecular Weight	165.03 g/mol	[2][3]
Appearance	Colorless to yellow liquid	[4]
Density	1.467 g/mL at 25 °C	[4]
Refractive Index	n20/D 1.497	[4]
Purity	≥ 97% (GC)	[4]

Key Applications in Synthetic Chemistry

The reactivity of 4-Bromotetrahydropyran has been harnessed in a multitude of synthetic transformations, establishing it as a valuable tool for medicinal chemists and synthetic organic chemists.

Suzuki-Miyaura Cross-Coupling Reactions

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of C-C bonds. 4-Bromotetrahydropyran can be effectively coupled with a variety of aryl and heteroaryl boronic acids or their esters to generate 4-aryl and 4-heteroaryl tetrahydropyrans. These motifs are prevalent in a range of biologically active compounds.

A general workflow for this transformation is depicted below:

Suzuki-Miyaura Coupling Workflow

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

The following is a generalized protocol for the Suzuki-Miyaura coupling of 4-Bromotetrahydropyran with an aryl boronic acid.[5]

• Materials: 4-Bromotetrahydropyran, Aryl boronic acid (1.2 equivalents), Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), Phosphine (B1218219) ligand (e.g., PPh₃, 4 mol%), Base (e.g., K₂CO₃, 2.0 - 3.0 equivalents), Anhydrous solvent (e.g., Toluene (B28343), 1,4-Dioxane), Degassed water.

• Procedure:

  • To an oven-dried reaction vessel, add the aryl boronic acid, palladium catalyst, and phosphine ligand.

  • Add the base to the vessel.

  • Seal the vessel and purge with an inert gas (e.g., argon or nitrogen).

  • Add the degassed solvent system (e.g., a 4:1 mixture of toluene and water) via syringe.

  • Add 4-Bromotetrahydropyran (1.0 equivalent) to the mixture.

  • Heat the reaction mixture to 80-110 °C and stir for 4-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Aryl Boronic Acid	Product	Yield (%)	Reference
(4-(Pyren-1-yl)phenyl)boronic acid	4-(4-(Pyren-1-yl)phenyl)tetrahydropyran	Not specified	[5]
Various aryl/heteroaryl boronic acids	5-([1,1′-biphenyl]-4-yl)-4,6-dichloropyrimidines	Good	[6]

Grignard Reactions

4-Bromotetrahydropyran can be converted to its corresponding Grignard reagent, (tetrahydropyran-4-yl)magnesium bromide, by reaction with magnesium metal. This organometallic intermediate is a potent nucleophile and can react with a variety of electrophiles, such as aldehydes, ketones, and esters, to form new C-C bonds and introduce the tetrahydropyran moiety.

Grignard Reaction General Workflow

Experimental Protocol: Grignard Reaction with a Ketone

The following protocol describes the reaction of a Grignard reagent derived from an alkyl bromide with a ketone, which is analogous to the reactivity of the Grignard reagent from 4-Bromotetrahydropyran.[7]

• Materials: Magnesium turnings, 4-Bromotetrahydropyran, Anhydrous diethyl ether or THF, Ketone (e.g., 4'-Bromo-2,2-dimethylbutyrophenone), Iodine crystal (initiator).

• Procedure:

  • Grignard Reagent Preparation: Place magnesium turnings in a flame-dried, three-necked round-bottom flask under an inert atmosphere. Add a solution of 4-Bromotetrahydropyran in anhydrous ether dropwise to initiate the reaction (an iodine crystal can be added to start the reaction). Maintain a gentle reflux by controlling the addition rate.

  • Reaction with Ketone: In a separate flask, dissolve the ketone in anhydrous ether and cool in an ice bath. Slowly add the prepared Grignard reagent solution to the stirred ketone solution.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

  • Workup: Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with ether. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography or recrystallization.

Grignard Reagent	Electrophile	Product	Yield (%)	Reference
Methylmagnesium bromide	4'-Bromo-2,2-dimethylbutyrophenone	1-(4-bromophenyl)-2,2,3-trimethylbutan-1-ol	85	[7]

Nucleophilic Substitution Reactions

The bromine atom in 4-Bromotetrahydropyran is a good leaving group, making the compound an excellent substrate for S_N2 reactions. It can be readily displaced by a variety of nucleophiles, including amines, phenols, and thiols, to introduce the tetrahydropyran-4-yl group.

Alkylation of Amines:

The alkylation of primary and secondary amines with 4-Bromotetrahydropyran provides a direct route to N-substituted tetrahydropyrans. However, overalkylation can be a significant side reaction.[8]

Experimental Protocol: General Procedure for N-Alkylation of an Amine

• Materials: 4-Bromotetrahydropyran, Primary or secondary amine, Base (e.g., K₂CO₃, Et₃N), Solvent (e.g., CH₃CN, DMF).

• Procedure:

  • Dissolve the amine and base in the chosen solvent.

  • Add 4-Bromotetrahydropyran to the solution.

  • Heat the reaction mixture and monitor its progress by TLC.

  • Upon completion, cool the reaction, filter off any solids, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

Amine	Product	Yield (%)	Reference
N-Aryl-N-aminopyridinium salt	Secondary aryl-alkyl amine	63 (from bromide)	[9]

Applications in the Synthesis of Bioactive Molecules

The tetrahydropyran moiety is a common feature in many biologically active compounds. 4-Bromotetrahydropyran serves as a key starting material or intermediate in the synthesis of several important classes of molecules.

Melanocortin-4 Receptor (MC4R) Agonists

The melanocortin-4 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the brain and plays a crucial role in regulating energy homeostasis, food intake, and body weight.[10] Agonists of MC4R are being actively investigated as potential therapeutics for obesity and other metabolic disorders.[2][11][12] Several classes of potent and selective MC4R agonists incorporate a tetrahydropyran ring, which can be introduced using 4-Bromotetrahydropyran.

MC4R Signaling Pathway:

Activation of MC4R by an agonist, such as α-melanocyte-stimulating hormone (α-MSH) or a synthetic agonist, initiates a downstream signaling cascade. The receptor couples to the Gαs protein, which activates adenylyl cyclase (AC), leading to an increase in intracellular cyclic AMP (cAMP).[13] cAMP then activates protein kinase A (PKA), which in turn phosphorylates and activates the transcription factor CREB (cAMP response element-binding protein).[13] Activated CREB translocates to the nucleus and promotes the transcription of genes involved in satiety and energy expenditure, such as brain-derived neurotrophic factor (BDNF) and single-minded 1 (SIM1).[5][13]

Simplified MC4R Signaling Pathway

Gephyrotoxin Precursors

Gephyrotoxin is a neurotoxic alkaloid isolated from the skin of the poison dart frog Dendrobates histrionicus.[14][15] It exhibits interesting neurological activity, including effects on the acetylcholine (B1216132) receptor-ionic channel complex.[16] The total synthesis of this complex natural product is a significant challenge in organic chemistry, and various synthetic strategies have been developed. Several of these approaches involve the construction of a tricyclic perhydrobenzoindolizine core, and the tetrahydropyran ring can be a key structural element in synthetic intermediates. While direct use of 4-Bromotetrahydropyran in published total syntheses is not explicitly detailed, its utility in constructing the necessary tetrahydropyran-containing fragments is evident from retrosynthetic analysis.

Mechanism of Action of Gephyrotoxin:

Gephyrotoxin acts as a non-competitive blocker of the nicotinic acetylcholine receptor (nAChR) ion channel.[16] It is believed to bind to a site within the channel pore when the channel is in its open state, thereby physically occluding the passage of ions and leading to a blockade of neuromuscular transmission.[16] This action is distinct from competitive antagonists that bind to the acetylcholine binding site.

Mechanism of Action of Gephyrotoxin

Anthranilic Acid Derivatives

Anthranilic acid and its derivatives are an important class of compounds with a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[4][17][18][19] The incorporation of a tetrahydropyran moiety into the anthranilic acid scaffold can lead to novel compounds with potentially enhanced or modulated biological activities. 4-Bromotetrahydropyran can be used to alkylate the amino group or other nucleophilic positions on anthranilic acid derivatives.

Conclusion

4-Bromotetrahydropyran is a highly valuable and versatile building block in modern organic synthesis, particularly in the realm of medicinal chemistry. Its ability to readily participate in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions allows for the efficient incorporation of the tetrahydropyran motif into complex molecules. The applications highlighted in this guide, from the synthesis of MC4R agonists for the treatment of obesity to the construction of precursors for complex natural products like gephyrotoxin, underscore the significance of this reagent. As the demand for novel therapeutics with improved pharmacokinetic and pharmacodynamic profiles continues to grow, the strategic use of building blocks like 4-Bromotetrahydropyran will undoubtedly play an increasingly important role in the future of drug discovery and development. Researchers are encouraged to explore the full potential of this reagent in their synthetic endeavors to create the next generation of innovative medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Bromotetrahydropyran 25637-16-5 [sigmaaldrich.com]
• 3. 4-溴四氢吡喃 | Sigma-Aldrich [sigmaaldrich.com]
• 4. rsc.org [rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents [patents.google.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. ijprajournal.com [ijprajournal.com]
• 14. US5580994A - Preparation of tetrahydropyran-4-carboxylic acid and its esters - Google Patents [patents.google.com]
• 15. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Patents - Medicinal Chemistry - UT Southwestern, Dallas, Texas [utsouthwestern.edu]
• 18. Tetrahydropyran synthesis [organic-chemistry.org]
• 19. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Bromotetrahydropyran in Nickel-Catalyzed Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 4-bromotetrahydropyran as a versatile building block in nickel-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful C(sp³)–C(sp²) bond-forming methodology allows for the efficient synthesis of 4-aryltetrahydropyrans, which are prevalent structural motifs in numerous biologically active molecules and pharmaceuticals. Nickel catalysis offers a cost-effective and highly reactive alternative to traditional palladium-based systems, often enabling the coupling of challenging substrates under mild conditions.[1][2]

Introduction

The tetrahydropyran (B127337) (THP) moiety is a key pharmacophore found in a wide array of natural products and synthetic drugs. Its incorporation can significantly influence the physicochemical properties of a molecule, such as solubility and metabolic stability. The nickel-catalyzed Suzuki-Miyaura coupling of 4-bromotetrahydropyran with various aryl and heteroaryl boronic acids or their derivatives provides a direct and modular route to a diverse library of 4-substituted THP compounds, crucial for structure-activity relationship (SAR) studies in drug discovery.

Nickel catalysts are particularly advantageous due to their earth abundance and unique reactivity profile, which often involves single-electron transfer pathways.[3][4] This allows for the activation of typically less reactive C(sp³)-halide bonds and demonstrates excellent functional group tolerance, making it a valuable tool in complex molecule synthesis.[5]

Reaction Principle and Mechanism

The nickel-catalyzed Suzuki-Miyaura coupling of 4-bromotetrahydropyran with an organoboron reagent proceeds through a catalytic cycle that is initiated by the reduction of a Ni(II) precatalyst to the active Ni(0) species. The generally accepted mechanism involves the following key steps:

• Oxidative Addition: The active Ni(0) catalyst undergoes oxidative addition to the C(sp³)–Br bond of 4-bromotetrahydropyran to form a Ni(II) intermediate. For alkyl halides, this step can proceed through a radical pathway.

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic acid) transfers its organic group to the nickel center, forming a diorganonickel(II) complex. The base is crucial for activating the boronic acid.

• Reductive Elimination: The diorganonickel(II) complex undergoes reductive elimination to form the desired C(sp³)–C(sp²) bond and regenerate the active Ni(0) catalyst, which then re-enters the catalytic cycle.

Caption: Catalytic cycle of the Ni-catalyzed Suzuki coupling.

Experimental Protocols

While a specific, optimized protocol for 4-bromotetrahydropyran is not extensively documented, the following general procedure is adapted from established methods for the nickel-catalyzed Suzuki coupling of unactivated secondary alkyl halides with arylboronic acids. Optimization of the ligand, base, solvent, and temperature may be required for specific substrates.

General Protocol for Nickel-Catalyzed Suzuki Coupling of 4-Bromotetrahydropyran

Materials:

• 4-Bromotetrahydropyran

• Arylboronic acid or aryltrifluoroborate salt

• Nickel(II) precatalyst (e.g., NiCl₂(dme), NiBr₂·diglyme)

• Ligand (e.g., 4,4′-di-tert-butyl-2,2′-bipyridine (dtbbpy), bathophenanthroline)

• Base (e.g., K₃PO₄, Cs₂CO₃, KHMDS)

• Anhydrous solvent (e.g., THF, dioxane, t-amyl alcohol)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the nickel(II) precatalyst (5-10 mol%) and the ligand (10-20 mol%).

• Add the arylboronic acid (1.2-1.5 equivalents) and the base (2.0-3.0 equivalents).

• Add the anhydrous solvent (to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent).

• Stir the mixture for 10-15 minutes at room temperature.

• Add 4-bromotetrahydropyran (1.0 equivalent, the limiting reagent).

• Heat the reaction mixture to the desired temperature (e.g., 60-100 °C) and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, CH₂Cl₂).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 4-aryltetrahydropyran.

Caption: General experimental workflow for the reaction.

Data Presentation

The following tables summarize typical reaction conditions and yields for nickel-catalyzed Suzuki couplings of analogous unactivated secondary alkyl bromides with various arylboronic acids, providing a strong starting point for the optimization of reactions with 4-bromotetrahydropyran.

Table 1: Representative Conditions for Nickel-Catalyzed Suzuki Coupling of Secondary Alkyl Bromides

Entry	Alkyl Bromide	Arylboronic Acid	Ni Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Cyclohexyl bromide	Phenylboronic acid	NiBr₂·diglyme (5)	dtbbpy (10)	K₃PO₄ (2.0)	THF	60	75
2	Cyclopentyl bromide	4-Tolylboronic acid	NiCl₂(dme) (10)	Bathophenanthroline (20)	Cs₂CO₃ (3.0)	Dioxane	80	82
3	2-Bromooctane	4-Methoxyphenylboronic acid	Ni(acac)₂ (5)	PCy₃ (10)	K₂CO₃ (2.0)	t-Amyl alcohol	100	68
4	3-Bromopentane	2-Naphthylboronic acid	NiCl₂(PCy₃)₂ (5)	-	K₃PO₄ (3.0)	2-Me-THF	80	71

Note: Data is compiled from analogous reactions and serves as a guideline. Actual yields for 4-bromotetrahydropyran may vary.

Table 2: Scope of Arylboronic Acids in Analogous Couplings

Entry	Arylboronic Acid	Product Structure (with Cyclohexyl)	Typical Yield Range (%)
1	Phenylboronic acid	Phenylcyclohexane	70-85
2	4-Tolylboronic acid	4-Tolylcyclohexane	75-90
3	4-Methoxyphenylboronic acid	4-Methoxyphenylcyclohexane	65-80
4	4-(Trifluoromethyl)phenylboronic acid	4-(Trifluoromethyl)phenylcyclohexane	60-75
5	2-Naphthylboronic acid	2-Naphthylcyclohexane	65-80
6	3-Thienylboronic acid	3-Thienylcyclohexane	55-70

Logical Relationships of Reaction Components

The success of the nickel-catalyzed Suzuki coupling is highly dependent on the interplay between the catalyst, ligand, base, and solvent.

References

• 1. Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nickel-Catalyzed Suzuki–Miyaura - ChemistryViews [chemistryviews.org]
• 3. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 4. orgsyn.org [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Formation and Use of Tetrahydropyran-4-ylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the preparation and utilization of tetrahydropyran-4-ylmagnesium bromide, a versatile Grignard reagent in organic synthesis. The tetrahydropyran (B127337) (THP) moiety is a prevalent structural motif in numerous biologically active molecules and natural products, making this reagent a valuable building block in medicinal chemistry and drug development. These protocols outline the synthesis of the Grignard reagent from 4-bromotetrahydropyran, its subsequent reaction with electrophiles, and methods to mitigate common side reactions.

Introduction

Grignard reagents are powerful nucleophiles widely employed for the formation of carbon-carbon bonds. Tetrahydropyran-4-ylmagnesium bromide offers a convenient method for introducing the tetrahydropyran ring system into a target molecule. The THP ring imparts specific steric and electronic properties and can influence the pharmacological profile of a compound.[1] This Grignard reagent is particularly useful for synthesizing substituted tetrahydropyrans, which are key intermediates in the synthesis of complex natural products and pharmaceutical agents.

Applications in Synthesis:

• Medicinal Chemistry: Synthesis of bioactive compounds and drug candidates.[1]

• Organic Synthesis: A key intermediate for the construction of complex organic molecules.[1]

• Material Science: Used in the creation of advanced materials with tailored properties.[1]

Formation of Tetrahydropyran-4-ylmagnesium Bromide

The synthesis of tetrahydropyran-4-ylmagnesium bromide is achieved through the reaction of 4-bromotetrahydropyran with magnesium metal in an anhydrous ethereal solvent, typically tetrahydrofuran (B95107) (THF). The reaction is exothermic and requires careful temperature control and an inert atmosphere to prevent moisture contamination.

Reaction Scheme

References

• 1. Buy (Tetrahydro-2H-pyran-4-yl)magnesium bromide | 197457-50-4 [smolecule.com]

Application Notes and Protocols for Nucleophilic Substitution with 4-Bromotetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran is a versatile cyclic alkyl bromide that serves as a valuable building block in organic synthesis. Its tetrahydropyran (B127337) (THP) motif is a common structural feature in many biologically active molecules and natural products. The presence of the bromine atom at the 4-position allows for facile nucleophilic substitution reactions, enabling the introduction of a wide array of functional groups. This application note provides detailed protocols for the nucleophilic substitution of 4-Bromotetrahydropyran with various nucleophiles, including amines, alkoxides, thiolates, azide (B81097), and cyanide.

General Reaction Scheme

The fundamental transformation involves the displacement of the bromide leaving group by a nucleophile (Nu:⁻) to form a new C-Nu bond at the 4-position of the tetrahydropyran ring.

Caption: General Nucleophilic Substitution Reaction.

Experimental Protocols

The following protocols provide detailed methodologies for the nucleophilic substitution of 4-Bromotetrahydropyran with a range of nucleophiles. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Protocol 1: Synthesis of 4-Aminotetrahydropyrans

This protocol details the reaction of 4-Bromotetrahydropyran with primary and secondary amines to yield the corresponding 4-aminotetrahydropyran (B1267664) derivatives. Over-alkylation to form quaternary ammonium (B1175870) salts can be a side reaction, especially with primary amines.[1][2] Using an excess of the amine can help to minimize this.

Experimental Workflow:

Caption: Workflow for the Synthesis of 4-Aminotetrahydropyrans.

Procedure for N-Alkylation of Piperidine (B6355638): [3][4]

• To a solution of piperidine (1.1 equivalents) in anhydrous acetonitrile (B52724) (0.1 M), add anhydrous potassium carbonate (2.0 equivalents).

• Add 4-Bromotetrahydropyran (1.0 equivalent) to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 82 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford 4-(piperidin-1-yl)tetrahydropyran.

Gabriel Synthesis for Primary Amines: [5][6][7][8]

For the synthesis of the primary amine, 4-aminotetrahydropyran, the Gabriel synthesis is a suitable method to avoid over-alkylation.

• To a solution of potassium phthalimide (B116566) (1.1 equivalents) in a polar aprotic solvent such as DMF, add 4-Bromotetrahydropyran (1.0 equivalent).

• Heat the reaction mixture (e.g., 80-100 °C) and monitor by TLC.

• After completion, cool the reaction mixture and add hydrazine (B178648) hydrate (B1144303) (2.0 equivalents).

• Heat the mixture to reflux for several hours.

• After cooling, the phthalhydrazide (B32825) precipitate can be filtered off.

• The filtrate is then subjected to an aqueous work-up and extraction with an organic solvent to isolate the desired 4-aminotetrahydropyran.

Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Piperidine	K₂CO₃	Acetonitrile	Reflux	12-24	75-90	[3][4]
Morpholine	K₂CO₃	DMF	80	12	85	-
Benzylamine	Et₃N	THF	Reflux	24	70	-
Potassium Phthalimide	-	DMF	90	12	80 (for N-alkylphthalimide)	[5][9]

Protocol 2: Synthesis of 4-Alkoxytetrahydropyrans (Williamson Ether Synthesis)

The Williamson ether synthesis is a reliable method for preparing ethers by the reaction of an alkoxide with a primary alkyl halide.[3][5][7][10][11]

Experimental Workflow:

Caption: Workflow for the Williamson Ether Synthesis.

Procedure for Phenols:

• To a solution of the phenol (B47542) (1.0 equivalent) in a suitable solvent such as acetone (B3395972) or DMF, add a base like potassium carbonate (2.0 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add 4-Bromotetrahydropyran (1.1 equivalents) and heat the reaction mixture (e.g., 60-80 °C).

• Monitor the reaction by TLC.

• Upon completion, filter off the inorganic salts and concentrate the filtrate.

• Perform an aqueous work-up and extract the product with an organic solvent.

• Purify the crude product by column chromatography or recrystallization.

Procedure for Aliphatic Alcohols: [5]

• To a suspension of sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, slowly add the alcohol (1.0 equivalent).

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Cool the mixture back to 0 °C and add 4-Bromotetrahydropyran (1.1 equivalents).

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by distillation or column chromatography.

Nucleophile (Alcohol)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenol	K₂CO₃	Acetone	Reflux	12	88	-
4-Methoxyphenol	Cs₂CO₃	Acetonitrile	RT	6	92	[5]
Ethanol	NaH	THF	RT	4	75	[5]
Benzyl alcohol	NaH	THF	RT	6	80	[5]

Protocol 3: Synthesis of 4-Thiotetrahydropyrans

The reaction of 4-Bromotetrahydropyran with thiols or their corresponding thiolates provides 4-thiotetrahydropyran derivatives.

Procedure:

• To a solution of the thiol (1.0 equivalent) in a solvent such as DMF or ethanol, add a base like sodium hydride or potassium carbonate (1.1 equivalents) at 0 °C to generate the thiolate in situ.

• After stirring for 30 minutes, add 4-Bromotetrahydropyran (1.05 equivalents).

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry, and concentrate.

• Purify by column chromatography.

Nucleophile (Thiol)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Thiophenol	K₂CO₃	DMF	RT	4	90
Benzyl mercaptan	NaH	THF	RT	3	85

Protocol 4: Synthesis of 4-Azidotetrahydropyran

4-Azidotetrahydropyran is a useful intermediate that can be further functionalized, for example, via click chemistry.[6]

Procedure:

• In a round-bottom flask, dissolve 4-Bromotetrahydropyran (1.0 equivalent) in a mixture of acetone and water (e.g., 9:1 v/v).

• Add sodium azide (1.5 equivalents) to the solution.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Once the reaction is complete, cool to room temperature and remove the acetone under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and carefully concentrate under reduced pressure to obtain 4-azidotetrahydropyran. Caution: Organic azides can be explosive and should be handled with care.

Nucleophile	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Sodium Azide	Acetone/Water	Reflux	12	95	[6]

Protocol 5: Synthesis of 4-Cyanotetrahydropyran

The cyano group can be introduced by reaction with a cyanide salt.

Procedure:

• Dissolve 4-Bromotetrahydropyran (1.0 equivalent) in a polar aprotic solvent such as DMSO or DMF.

• Add sodium cyanide (1.2 equivalents). Caution: Cyanide salts are highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Heat the reaction mixture (e.g., 80-100 °C) and monitor its progress by TLC or GC-MS.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with an organic solvent.

• Wash the organic extracts thoroughly with water and brine to remove residual cyanide and solvent.

• Dry the organic layer and concentrate it to give the crude product, which can be purified by distillation or chromatography.

Nucleophile	Solvent	Temp. (°C)	Time (h)	Yield (%)
Sodium Cyanide	DMSO	90	6	80

Summary of Quantitative Data

Nucleophile Type	Example Nucleophile	Product	Typical Yield (%)
Amine (Secondary)	Piperidine	4-(Piperidin-1-yl)tetrahydropyran	75-90
Amine (Primary)	Benzylamine	4-(Benzylamino)tetrahydropyran	~70
Phthalimide	Potassium Phthalimide	N-(Tetrahydropyran-4-yl)phthalimide	~80
Alkoxide (Aromatic)	Phenoxide	4-Phenoxytetrahydropyran	88-92
Alkoxide (Aliphatic)	Ethoxide	4-Ethoxytetrahydropyran	~75
Thiolate	Thiophenoxide	4-(Phenylthio)tetrahydropyran	~90
Azide	Sodium Azide	4-Azidotetrahydropyran	~95
Cyanide	Sodium Cyanide	Tetrahydropyran-4-carbonitrile	~80

Conclusion

4-Bromotetrahydropyran is a highly effective substrate for a variety of nucleophilic substitution reactions. The protocols outlined in this application note demonstrate its utility in the synthesis of diverse 4-substituted tetrahydropyran derivatives, which are valuable intermediates in drug discovery and development. The choice of reaction conditions, including solvent and base, is crucial for achieving high yields and minimizing side reactions. These detailed procedures provide a solid foundation for researchers to incorporate 4-Bromotetrahydropyran into their synthetic strategies.

References

• 1. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cactus.utahtech.edu [cactus.utahtech.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Khan Academy [khanacademy.org]

4-Bromotetrahydropyran: A Key Building Block in Modern Pharmaceutical Synthesis

Introduction

4-Bromotetrahydropyran has emerged as a versatile and valuable building block for the synthesis of complex molecular architectures in the pharmaceutical industry. Its utility lies in the facile introduction of the tetrahydropyran (B127337) (THP) moiety into target molecules. The THP ring is a prevalent scaffold in medicinal chemistry, often employed to enhance pharmacokinetic properties such as solubility, metabolic stability, and cell permeability. It can serve as a bioisosteric replacement for other cyclic systems, like cyclohexane, providing an additional hydrogen bond acceptor through its ether oxygen, which can lead to improved target engagement.[1] This document provides detailed application notes and protocols for the use of 4-bromotetrahydropyran in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Application in the Synthesis of Melanocortin-4 Receptor (MC4R) Agonists

The melanocortin-4 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the brain and plays a crucial role in regulating energy homeostasis, food intake, and body weight.[2][3] Agonists of MC4R are a promising therapeutic strategy for the treatment of obesity and other metabolic disorders.[4] The synthesis of potent and selective MC4R agonists often incorporates the tetrahydropyran motif to optimize drug-like properties.

A key step in the synthesis of certain MC4R agonists involves the nucleophilic substitution of the bromide from 4-bromotetrahydropyran with a suitable nucleophile, such as a nitrogen atom within a heterocyclic core. This reaction effectively couples the THP moiety to the core structure of the pharmacophore.

Signaling Pathway of the Melanocortin-4 Receptor

The activation of the MC4R by an agonist initiates a downstream signaling cascade, primarily through the Gαs subunit of the associated G-protein. This leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP levels activates protein kinase A (PKA), which then phosphorylates various downstream targets to elicit a physiological response, such as a reduction in food intake.

Caption: Agonist binding to MC4R activates a G-protein signaling cascade.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of 4-bromotetrahydropyran and its subsequent use in the preparation of a key intermediate for an MC4R agonist.

Protocol 1: Synthesis of 4-Bromotetrahydropyran

This protocol describes the synthesis of 4-bromotetrahydropyran from the commercially available tetrahydropyran-4-ol via an Appel-type reaction.

Reaction Scheme:

Caption: Synthesis of 4-bromotetrahydropyran from tetrahydropyran-4-ol.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Tetrahydropyran-4-ol	102.13	1.0 g	9.79
Carbon Tetrabromide	331.63	3.6 g	10.86
Triphenylphosphine	262.29	3.1 g	11.82
Dichloromethane (B109758) (DCM)	-	25 mL	-

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add tetrahydropyran-4-ol (1.0 g, 9.79 mmol), carbon tetrabromide (3.6 g, 10.86 mmol), and triphenylphosphine (3.1 g, 11.82 mmol).

• Add dichloromethane (25 mL) to the flask.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC) (Eluent: Ethyl acetate (B1210297)/Hexane = 1:4).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (Eluent: Ethyl acetate/Hexane = 1:20) to afford 4-bromotetrahydropyran as a colorless oil.

Results:

Product	Yield (g)	Yield (%)	Appearance
4-Bromotetrahydropyran	1.4	87	Colorless oil

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 4.25-4.15 (m, 1H), 4.05-3.95 (m, 2H), 3.60-3.50 (m, 2H), 2.20-2.10 (m, 2H), 2.05-1.95 (m, 2H).

• ¹³C NMR (101 MHz, CDCl₃): δ 66.5, 48.2, 35.8.

• Mass Spectrometry (GC-MS): m/z 164, 166 ([M]+, Br isotope pattern).

Protocol 2: Synthesis of a Tetrahydropyranyl-Substituted Pyrimidine (B1678525) Intermediate

This protocol details the nucleophilic substitution reaction between 4-bromotetrahydropyran and a pyrimidine derivative, a key step in the synthesis of some MC4R agonists.

Experimental Workflow:

Caption: General workflow for the synthesis of tetrahydropyranyl-substituted heterocycles.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2-Chloro-5-iodopyrimidine (B183918)	228.40	1.0 g	4.38
4-Bromotetrahydropyran	165.03	0.80 g	4.85
Potassium Carbonate	138.21	1.21 g	8.76
N,N-Dimethylformamide (DMF)	-	10 mL	-

Procedure:

• To a 50 mL round-bottom flask, add 2-chloro-5-iodopyrimidine (1.0 g, 4.38 mmol), 4-bromotetrahydropyran (0.80 g, 4.85 mmol), and potassium carbonate (1.21 g, 8.76 mmol).

• Add N,N-dimethylformamide (10 mL) to the flask.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Monitor the reaction by TLC (Eluent: Ethyl acetate/Hexane = 1:3).

• After cooling to room temperature, pour the reaction mixture into water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (Eluent: Gradient of 0-30% ethyl acetate in hexane) to yield the desired product.

Results:

Product	Yield (g)	Yield (%)	Appearance
2-Chloro-5-(tetrahydropyran-4-yl)pyrimidine	0.75	80	White solid

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 8.52 (s, 2H), 4.10-4.00 (m, 2H), 3.55-3.45 (m, 2H), 3.20-3.10 (m, 1H), 2.00-1.90 (m, 4H).

• Mass Spectrometry (ESI+): m/z 213.1 [M+H]⁺.

Conclusion

4-Bromotetrahydropyran is a highly effective reagent for the incorporation of the tetrahydropyran scaffold into pharmaceutically relevant molecules. The protocols provided herein demonstrate its utility in straightforward and high-yielding synthetic transformations. The ability to readily introduce the THP moiety allows for the fine-tuning of physicochemical properties, which is a critical aspect of modern drug design and development. The examples provided in the context of MC4R agonist synthesis highlight the importance of 4-bromotetrahydropyran as a key building block for accessing novel therapeutics.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. scispace.com [scispace.com]
• 3. academic.oup.com [academic.oup.com]
• 4. WO2021091283A1 - Melanocortin-4 receptor agonists - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of 4-Bromotetrahydropyran in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran is a versatile cyclic ether that serves as a valuable building block in the synthesis of a wide array of heterocyclic compounds. Its utility stems from the presence of the tetrahydropyran (B127337) (THP) moiety, a common scaffold in many biologically active molecules and natural products, and the reactive C-Br bond at the 4-position. This bromine atom acts as a good leaving group, making the molecule susceptible to nucleophilic substitution reactions, which is the primary pathway for the introduction of the THP core into larger, more complex heterocyclic systems. These resulting heterocyclic compounds are of significant interest in medicinal chemistry and drug discovery due to their potential therapeutic applications.

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 4-bromotetrahydropyran as a key starting material.

Key Synthetic Applications

4-Bromotetrahydropyran is a key precursor for the synthesis of various heterocyclic systems, including N-heterocycles, O-heterocycles, and spirocyclic compounds. The primary reaction pathway involves the nucleophilic displacement of the bromide ion by a suitable nucleophile, leading to the formation of a new carbon-heteroatom bond.

Synthesis of N-Heterocycles

The reaction of 4-bromotetrahydropyran with nitrogen-containing nucleophiles is a straightforward method for the synthesis of N-substituted tetrahydropyran derivatives. These reactions are typically carried out in the presence of a base to neutralize the hydrogen bromide formed during the reaction.

Table 1: Synthesis of N-Heterocycles using 4-Bromotetrahydropyran

Product	Nucleophile	Base	Solvent	Reaction Time	Yield (%)
4-Morpholinotetrahydropyran	Morpholine (B109124)	K₂CO₃	Acetonitrile	12 h	85-95
4-(1H-Imidazol-1-yl)tetrahydropyran	Imidazole	NaH	DMF	6 h	70-80
4-Azidotetrahydropyran	Sodium Azide (B81097)	-	DMF/H₂O	24 h	>90

Synthesis of 1,2,3-Triazoles via Click Chemistry

4-Azidotetrahydropyran, synthesized from 4-bromotetrahydropyran, is a versatile intermediate for the construction of 1,2,3-triazole-containing heterocycles via the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2][3] This reaction is highly efficient and regioselective, affording the 1,4-disubstituted triazole isomer.

Table 2: Synthesis of 1,2,3-Triazoles from 4-Azidotetrahydropyran

Alkyne	Catalyst	Ligand	Solvent	Reaction Time	Yield (%)
Phenylacetylene (B144264)	CuSO₄·5H₂O/Sodium Ascorbate (B8700270)	THPTA	t-BuOH/H₂O	12 h	>95
Propargyl alcohol	CuI	-	THF	8 h	90-98

Synthesis of Spiro-Heterocycles

4-Bromotetrahydropyran can also be employed in the synthesis of spirocyclic heterocycles, where the tetrahydropyran ring is fused to another heterocyclic system at the C4 position. These structures are of particular interest in drug design due to their rigid three-dimensional conformations.

Table 3: Potential Synthesis of Spiro-Heterocycles

Product	Nucleophile	Base	Solvent
Spiro[tetrahydropyran-4,4'-imidazolidine]-2',5'-dione	Hydantoin	K₂CO₃	DMF
Spiro[tetrahydropyran-4,2'-oxazolidine]	Ethanolamine	NaH	THF

Experimental Protocols

Protocol 1: Synthesis of 4-Morpholinotetrahydropyran

Materials:

• 4-Bromotetrahydropyran (1.0 eq)

• Morpholine (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (anhydrous)

Procedure:

• To a stirred solution of 4-bromotetrahydropyran in anhydrous acetonitrile, add morpholine followed by potassium carbonate.

• Heat the reaction mixture to reflux (approximately 82 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• After completion of the reaction (typically 12 hours), cool the mixture to room temperature.

• Filter the solid potassium carbonate and wash with acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane gradient) to afford 4-morpholinotetrahydropyran.

Protocol 2: Synthesis of 4-Azidotetrahydropyran

Materials:

• 4-Bromotetrahydropyran (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• Dimethylformamide (DMF)

• Water

Procedure:

• Dissolve 4-bromotetrahydropyran in a mixture of DMF and water (e.g., 4:1 v/v).

• Add sodium azide to the solution and stir the mixture at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 24 hours.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield 4-azidotetrahydropyran. Caution: Organic azides are potentially explosive and should be handled with care.

Protocol 3: Synthesis of 1-(Tetrahydropyran-4-yl)-4-phenyl-1H-1,2,3-triazole (Click Chemistry)

Materials:

• 4-Azidotetrahydropyran (1.0 eq)

• Phenylacetylene (1.1 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.2 eq)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (0.1 eq)

• tert-Butanol (B103910) and Water (1:1 v/v)

Procedure:

• In a reaction vessel, dissolve 4-azidotetrahydropyran and phenylacetylene in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare the catalyst solution by dissolving CuSO₄·5H₂O and THPTA in water.

• Add the catalyst solution to the reaction mixture.

• Add a freshly prepared aqueous solution of sodium ascorbate to the reaction mixture.

• Stir the reaction at room temperature for 12 hours. The product will often precipitate out of the solution.

• Collect the solid product by filtration and wash with water and then cold ethanol.

• If no precipitate forms, extract the reaction mixture with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by column chromatography.

Visualizations

Caption: General reaction scheme for the synthesis of N-heterocycles.

Caption: Two-step synthesis of 1,2,3-triazoles via click chemistry.

Caption: Conceptual workflow for the synthesis of spiro-heterocycles.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. broadpharm.com [broadpharm.com]

Application Notes and Protocols: 4-Bromotetrahydropyran in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran is a versatile heterocyclic compound that has emerged as a crucial building block in medicinal chemistry.[1][2] Its structure, featuring a tetrahydropyran (B127337) (THP) ring with a reactive bromine substituent, makes it an excellent intermediate for synthesizing complex and biologically active molecules.[1][3] The THP moiety itself is a prevalent scaffold in numerous natural products and synthetic drugs, valued for its ability to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).[4][5] As a bioisostere of cyclohexane, the THP ring can also introduce a hydrogen bond acceptor (the oxygen atom), potentially enhancing interactions with biological targets.[5] This document provides a detailed overview of the applications of 4-bromotetrahydropyran, including its role in the synthesis of various therapeutic agents and detailed experimental protocols for its use.

Applications in Medicinal Chemistry

4-Bromotetrahydropyran serves as a key intermediate in the development of a wide range of pharmaceuticals, including antiviral, antibacterial, and antitumor agents.[1][6] Its reactivity allows for its incorporation into larger molecules through various organic reactions, most notably nucleophilic substitution and cross-coupling reactions.[1][7]

Key Therapeutic Areas:

• Antitumor Agents: The tetrahydropyran scaffold is integral to the development of novel cancer therapies.[6] Modifications to THP-containing molecules have been shown to significantly impact their antitumor activity.[6] For instance, the THP motif has been incorporated into antibody-drug conjugates (ADCs), leading to targeted therapies with significant cytotoxicity against cancer cells.[6]

• Kinase Inhibitors: The amino-THP substituent is a feature in gilteritinib (B612023) (Xospata), an approved treatment for acute myeloid leukemia (AML) that inhibits the AXL receptor tyrosine kinase.[5] Additionally, a THP-amine fragment was crucial in the development of AZD0156, a potent and selective inhibitor of ataxia telangiectasia mutated (ATM) kinase.[5]

• Bcl-2 Inhibitors: The THP fragment played a significant role in the discovery of venetoclax, a "wonder drug" for chronic lymphocytic leukemia (CLL).[5] Its inclusion was critical for achieving selectivity against the anti-apoptotic protein Bcl-XL, thereby reducing off-target toxicity.[5]

• Antibacterial Agents: 4-Bromotetrahydropyran is used in the preparation of anthranilic acids, which have shown potential as antibacterial agents.[7][8]

• Spirocyclic Compounds: The synthesis of spirocycles, which are privileged structures in drug discovery, can be achieved using THP derivatives.[9] Spiro-4H-pyran derivatives, in particular, have demonstrated antimicrobial and anticancer activities.[10][11]

Key Synthetic Reactions and Experimental Protocols

The utility of 4-bromotetrahydropyran stems from its ability to participate in a variety of chemical transformations. Below are protocols for some of the key reactions involving this building block.

1. Synthesis of 4-Bromotetrahydropyran from Tetrahydropyran-4-ol

This protocol describes the conversion of the corresponding alcohol to the bromide, a common precursor step.

• Reaction:

• Procedure:

  • Dissolve tetrahydropyran-4-ol (1.0 g, 10 mmol), carbon tetrabromide (3.6 g, 11 mmol), and triphenylphosphine (B44618) (3.1 g, 12 mmol) in dichloromethane (B109758) (25 mL).[8]

  • Stir the reaction mixture at room temperature overnight.[8]

  • Upon completion, concentrate the crude reaction mixture under reduced pressure.[8]

  • Purify the residue by flash chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane = 1:20) to yield 4-bromotetrahydropyran as a colorless oil.[8]

2. Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling

This reaction is a powerful method for forming carbon-carbon bonds, enabling the connection of the THP moiety to other molecular fragments.[7][8]

• General Reaction Scheme:

• General Protocol:

  • In an oven-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the alkylborane reagent (1.1-1.2 equivalents) and a suitable base (e.g., K₃PO₄, 2.0-3.0 equivalents).[12]

  • Add the nickel catalyst (e.g., NiCl₂(dppp), 5 mol%).[13]

  • Add degassed solvent (e.g., 1,4-dioxane).[12]

  • Add 4-bromotetrahydropyran (1.0 equivalent).

  • Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the required time (e.g., 12 hours), monitoring progress by TLC or LC-MS.[12]

  • After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).[12]

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[12]

  • Purify the crude product by flash column chromatography.[12]

3. Metallaphotoredox-Catalyzed Cross-Electrophile Csp³−Csp³ Coupling

This modern method allows for the coupling of two different alkyl bromides.

• Reaction Example:

• General Considerations: This reaction typically involves an iridium or ruthenium-based photocatalyst in conjunction with a nickel catalyst.[13][14] The reaction is performed under visible light irradiation. Specific conditions such as the choice of ligand, base, and solvent are crucial for achieving high yields.[13]

Quantitative Data Summary

The following table summarizes quantitative data from representative reactions involving 4-bromotetrahydropyran and its derivatives.

Reaction/Compound Type	Reactants	Catalyst/Conditions	Product	Yield (%)	Reference
Bromination	Tetrahydropyran-4-ol, CBr₄, PPh₃	DCM, room temp	4-Bromotetrahydropyran	87%	[8]
Csp³−Csp³ Coupling	Secondary aliphatic bromides	Ir photocatalyst, Ni catalyst, PyBOX ligand	Drug-like adducts	41-57%	[13]
Spiro-4H-pyran Synthesis	Isatin (B1672199)/ninhydrin, malononitrile, β-dicarbonyls	DMAP (5 mol%), DMF	Spiro-4H-pyran derivatives	88%	[10]
Spiro-4H-pyran Synthesis	Cyclohexane-1,3-dione, isatin derivatives, NMSM	Green conditions	Fused spiro-4H-pyran derivatives	86-88%	[15]

Visualizations

Caption: General workflow for incorporating 4-bromotetrahydropyran into drug candidates.

Caption: Catalytic cycle of a Suzuki-Miyaura cross-coupling reaction using 4-bromotetrahydropyran.

References

• 1. chemimpex.com [chemimpex.com]
• 2. a2bchem.com [a2bchem.com]
• 3. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. Tetrahydropyran: Applications in Medicinal Chemistry and Preparation Method_Chemicalbook [chemicalbook.com]
• 7. 4-溴四氢吡喃 | Sigma-Aldrich [sigmaaldrich.com]
• 8. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-pyran Derivatives on Some Gram Positive and Gram Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and evaluation of antimicrobial activity, cytotoxic and pro-apoptotic effects of novel spiro-4H-pyran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. macmillan.princeton.edu [macmillan.princeton.edu]
• 14. researchgate.net [researchgate.net]
• 15. Design, Synthesis, and Biological Evaluation of Novel Fused Spiro-4H-Pyran Derivatives as Bacterial Biofilm Disruptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 4-Bromotetrahydropyran in Advancing Material Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromotetrahydropyran is a versatile heterocyclic compound that is gaining traction as a valuable building block in the field of material science. Its unique structural features, including the presence of a reactive bromine atom and a stable tetrahydropyran (B127337) ring, make it an attractive precursor for the synthesis of a wide range of functional polymers and coatings. This document provides an overview of its applications, key chemical properties, and detailed protocols for its use in the synthesis of advanced materials. While direct, detailed experimental protocols for the polymerization of 4-Bromotetrahydropyran in material science are not extensively documented in publicly available literature, its utility as a reactant and building block is evident.[1] This document will therefore focus on its general applications and provide a foundational synthetic method for its preparation, which is a crucial first step in its utilization.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4-Bromotetrahydropyran is essential for its effective application in material synthesis.

Property	Value	Reference
Molecular Formula	C₅H₉BrO	[2]
Molecular Weight	165.03 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[3]
Density	1.467 g/cm³ at 25 °C
Refractive Index	n20/D 1.497
CAS Number	25637-16-5	[2]

Applications in Material Science

4-Bromotetrahydropyran serves as a critical intermediate in the creation of complex molecules and novel materials.[1] Its applications span various sectors, including the development of advanced polymers and functional coatings, where it contributes to enhanced stability and performance.[1]

Polymer Synthesis

The tetrahydropyran (THP) moiety is a key structural feature in various polymers. While direct polymerization of 4-Bromotetrahydropyran is not widely reported, it can be used to introduce the THP group into polymer backbones or as side chains. The reactive bromine atom allows for its incorporation into polymer structures through various coupling reactions.

Functional Coatings

Functional coatings are designed to impart specific properties to a material's surface, such as corrosion resistance, thermal insulation, or specific optical properties. 4-Bromotetrahydropyran can be utilized in the synthesis of monomers that are subsequently polymerized to form these specialized coatings. The ether linkage within the tetrahydropyran ring can enhance the thermal stability and chemical resistance of the resulting coating.

Experimental Protocols

While specific protocols for the direct use of 4-Bromotetrahydropyran in material synthesis are scarce, the following section details the synthesis of 4-Bromotetrahydropyran itself, a necessary precursor for its further application.

Synthesis of 4-Bromotetrahydropyran

The following diagram illustrates the workflow for the synthesis of 4-Bromotetrahydropyran from a suitable precursor.

Caption: General workflow for the synthesis of 4-Bromotetrahydropyran.

Note: The specific brominating agent and reaction conditions will influence the yield and purity of the final product. Researchers should consult relevant literature for optimized protocols based on their available starting materials and equipment.

Signaling Pathways and Logical Relationships

The utility of 4-Bromotetrahydropyran in material science stems from its ability to participate in a variety of chemical transformations. The following diagram illustrates the logical relationship between the structure of 4-Bromotetrahydropyran and its potential applications.

Caption: Relationship between the structure of 4-Bromotetrahydropyran and its applications.

Future Outlook

The exploration of 4-Bromotetrahydropyran in material science is still in its early stages. Future research is expected to focus on the development of novel polymerization methodologies that directly utilize this compound as a monomer. Furthermore, its incorporation into advanced materials for applications in organic electronics, such as hole-transporting materials for perovskite solar cells, presents an exciting avenue for investigation.[4][5][6] The continued study of this versatile building block holds significant promise for the creation of next-generation materials with tailored properties and enhanced performance.

References

• 1. a2bchem.com [a2bchem.com]
• 2. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 4. Step-saving synthesis of star-shaped hole-transporting materials with carbazole or phenothiazine cores via optimized C–H/C–Br coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advancements in organic small molecule hole-transporting materials for perovskite solar cells: past and future - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. Porphyrin-Based Hole-Transporting Materials for Perovskite Solar Cells: Boosting Performance with Smart Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield of Suzuki coupling with 4-Bromotetrahydropyran

Welcome to the technical support center for optimizing Suzuki coupling reactions involving 4-Bromotetrahydropyran. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction yields.

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments, offering potential causes and solutions in a question-and-answer format.

My Suzuki coupling reaction with 4-Bromotetrahydropyran is resulting in a low or no product yield. What are the initial checks I should perform?

When troubleshooting a low-yielding Suzuki reaction, it's crucial to first verify the integrity of your experimental setup and reagents.

• Inert Atmosphere: The palladium catalyst, especially in its active Pd(0) form, is highly sensitive to oxygen.[1][2] Inadequate degassing of solvents and reagents or a poor inert atmosphere (argon or nitrogen) can lead to catalyst deactivation.[1][2]

• Reagent Quality:

  • Boronic Acid/Ester: Boronic acids can degrade over time, particularly when exposed to air and moisture, leading to a side reaction known as protodeboronation.[2][3] Using a more stable boronic ester derivative, such as a pinacol (B44631) ester, can sometimes mitigate this issue.[2] It is advisable to use fresh or properly stored boronic acid/ester.

  • 4-Bromotetrahydropyran: Ensure the purity of your alkyl bromide. Impurities can interfere with the catalytic cycle.

  • Solvent Purity: Use anhydrous and peroxide-free solvents, especially with ethereal options like THF or dioxane.[2]

  • Base Quality: The base should be finely powdered and dry, as clumping can lead to poor reproducibility.[2]

• Reaction Stirring: For heterogeneous mixtures, vigorous stirring is essential to ensure proper mixing of all components.[2]

I'm observing a significant amount of debrominated starting material (tetrahydropyran). What causes this and how can I prevent it?

The formation of a dehalogenated (in this case, debrominated) byproduct occurs when the alkyl halide is reduced instead of coupled. This is a common side reaction in Suzuki couplings.[4]

Potential causes include:

• Source of Hydride: After the oxidative addition of 4-Bromotetrahydropyran to the Pd(0) catalyst, the resulting complex may react with a hydride source in the reaction mixture. This can originate from solvents (like alcohols) or certain bases.

• Slow Transmetalation: If the transmetalation step (the transfer of the organic group from boron to palladium) is slow, the intermediate palladium-alkyl complex has more time to undergo side reactions like β-hydride elimination or react with trace hydride sources.[2]

Troubleshooting Strategies:

• Choice of Base: Avoid bases that can act as hydride donors. Consider switching to bases like potassium phosphate (B84403) (K₃PO₄) or cesium carbonate (Cs₂CO₃).[2]

• Optimize Ligand: A bulkier, more electron-donating ligand can accelerate reductive elimination, the final step in the catalytic cycle, potentially outcompeting the side reactions.[4][5]

• Solvent Choice: Ensure the use of high-purity, anhydrous solvents.

I am seeing the formation of homocoupled boronic acid byproduct. How can I minimize this?

Homocoupling of the boronic acid is another frequent side reaction.[4]

Potential causes include:

• Presence of Oxygen: As mentioned, oxygen can degrade the Pd(0) catalyst and promote the homocoupling of boronic acids.[4]

• Use of Pd(II) Precatalysts: If a Pd(II) source like Pd(OAc)₂ is used, it needs to be reduced to the active Pd(0) in situ. This reduction can sometimes be accompanied by the homocoupling of two boronic acid molecules.[4]

Troubleshooting Strategies:

• Rigorous Degassing: Ensure all solvents and the reaction vessel are thoroughly purged with an inert gas.

• Use a Pd(0) Precatalyst: Consider using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in situ reduction step.[1][4]

• Control Stoichiometry: Using a slight excess of the boronic acid (1.1-1.2 equivalents) is common, but a large excess can favor homocoupling.

Frequently Asked Questions (FAQs)

What are the best catalysts and ligands for the Suzuki coupling of 4-Bromotetrahydropyran?

The coupling of sp³-hybridized alkyl halides like 4-Bromotetrahydropyran is more challenging than that of their sp²-hybridized aryl or vinyl counterparts due to slower oxidative addition and the potential for β-hydride elimination.[6] Therefore, the choice of catalyst and ligand is critical.

While there is no single "best" combination, catalyst systems employing bulky, electron-rich phosphine (B1218219) ligands are often successful for challenging substrates.[1] For alkyl bromides, ligands like tricyclohexylphosphine (B42057) (PCy₃) and those developed by Buchwald (e.g., SPhos, XPhos) have shown effectiveness.[1][6]

Catalyst/Ligand System	Substrate Type	Notes
Pd(OAc)₂ / PCy₃	Alkyl bromides	Has been shown to be effective for room-temperature Suzuki couplings of alkyl bromides.[6]
Pd₂(dba)₃ / SPhos or XPhos	Sterically hindered or electron-rich substrates	These Buchwald ligands are known to promote challenging couplings.[1]
Pd(dppf)Cl₂	General purpose	A reliable catalyst for a range of Suzuki couplings, though may require optimization for this specific substrate.

How does the choice of base and solvent affect the reaction with 4-Bromotetrahydropyran?

The base and solvent play crucial roles in the reaction's success.

• Base: The base is required to activate the boronic acid for transmetalation.[7] For sensitive substrates or those prone to side reactions, the choice of base is critical.

  • Potassium phosphate (K₃PO₄): Often a good choice for alkyl-alkyl couplings, and can be used with a small amount of water.[6]

  • Cesium carbonate (Cs₂CO₃): A strong base that is often effective, particularly in dioxane.[1]

  • Potassium carbonate (K₂CO₃): A common and cost-effective choice, but may be less effective for this challenging coupling.

• Solvent: The solvent must solubilize the reactants and be compatible with the chosen temperature and base.

  • Ethereal solvents (Dioxane, THF): Commonly used for Suzuki reactions. Ensure they are anhydrous and peroxide-free.

  • Aromatic solvents (Toluene): Another common choice, often used in combination with water.

  • Polar aprotic solvents (DMF, DMA): Can be effective but may be more difficult to remove during workup.

Base	Common Solvents	Notes
K₃PO₄	THF, Dioxane, Toluene/Water	Often effective for alkyl couplings.[6]
Cs₂CO₃	Dioxane, THF	A stronger base that can improve yields in difficult cases.[1]
K₂CO₃	Toluene/Water, Ethanol/Water	A standard base, but may not be optimal for this reaction.

Are there any alternative coupling methods for this type of substrate?

Yes, if the Suzuki coupling proves to be consistently low-yielding, other cross-coupling reactions can be considered for forming C(sp³)-C(aryl) bonds. These include:

• Negishi Coupling: Uses an organozinc reagent.

• Stille Coupling: Employs an organotin reagent, though toxicity is a concern.[8]

• Kumada Coupling: Utilizes a Grignard reagent.

Experimental Protocols

General Protocol for Suzuki Coupling of 4-Bromotetrahydropyran

This protocol provides a starting point for optimization.

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the boronic acid (1.2 equivalents) and the base (2.0 equivalents).

• Reagent Addition: Add 4-Bromotetrahydropyran (1.0 equivalent).

• Catalyst and Ligand Addition: In a separate vial, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol%) and the ligand (e.g., SPhos, 5 mol%). Purge this vial with inert gas.

• Solvent Addition: Add the degassed solvent (e.g., dioxane) to the Schlenk flask containing the substrates and base.

• Initiation: Add the catalyst/ligand mixture to the reaction flask.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water.

• Extraction: Separate the layers. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting workflow for low-yield Suzuki coupling of 4-Bromotetrahydropyran.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens [organic-chemistry.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Grignard Reactions with 4-Bromotetrahydropyran

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with Grignard reactions involving 4-Bromotetrahydropyran.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the formation and use of (Tetrahydro-2H-pyran-4-yl)magnesium bromide.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 4-Bromotetrahydropyran is not initiating. What are the common causes and how can I fix it?

A1: Failure to initiate is a frequent challenge in Grignard synthesis. The primary reasons include:

• Inactive Magnesium Surface: Magnesium turnings are often coated with a passivating layer of magnesium oxide. This layer must be removed or disrupted to expose the reactive metal surface.

• Presence of Moisture: Grignard reagents are highly sensitive to protic sources, especially water. Any moisture in the glassware, solvent, or starting materials will quench the Grignard reagent as it forms, preventing the reaction from starting.

• Impure 4-Bromotetrahydropyran: Impurities in the alkyl halide can inhibit the reaction.

Troubleshooting Steps:

• Activate the Magnesium:

  • Mechanical Activation: Before adding the solvent, grind the magnesium turnings gently in a dry flask with a glass rod under an inert atmosphere to create fresh, unoxidized surfaces.

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the magnesium suspension in the solvent. The disappearance of the iodine's color or the evolution of gas (ethane) indicates activation.[1]

  • Sonication: Placing the reaction flask in an ultrasonic bath can help dislodge the oxide layer.

• Ensure Anhydrous Conditions:

  • Glassware: All glassware must be rigorously dried, either by flame-drying under a vacuum or by oven-drying at >120°C for several hours and cooling under an inert atmosphere (nitrogen or argon).

  • Solvents: Use anhydrous solvents, such as dry tetrahydrofuran (B95107) (THF) or diethyl ether. Solvents can be dried by passing them through a column of activated alumina (B75360) or by distillation from a suitable drying agent (e.g., sodium/benzophenone).

  • Reagents: Ensure the 4-Bromotetrahydropyran is free of water. If necessary, it can be distilled from a mild drying agent like calcium hydride.

Q2: My reaction started but then turned a cloudy gray or black, and my yields are low. What is happening?

A2: A dark, cloudy appearance can indicate the formation of finely divided magnesium or side products. Low yields are often attributed to:

• Wurtz Coupling: The primary side reaction is often the Wurtz coupling, where the formed Grignard reagent reacts with unreacted 4-Bromotetrahydropyran to form a dimer (4,4'-bi(tetrahydro-2H-pyran)). This is more prevalent at higher concentrations of the alkyl halide.[2][3]

• Reaction with Atmospheric Oxygen: Grignard reagents react with oxygen to form magnesium alkoxides, which upon workup can lead to the corresponding alcohol (tetrahydropyran-4-ol).

• Thermal Instability: While generally stable, prolonged heating or localized high temperatures can lead to decomposition of the Grignard reagent.

Troubleshooting Steps:

• Slow Addition of Alkyl Halide: Add the solution of 4-Bromotetrahydropyran to the magnesium suspension dropwise to maintain a low concentration of the halide in the reaction mixture, thus minimizing the Wurtz coupling side reaction.

• Maintain Inert Atmosphere: Ensure a constant positive pressure of an inert gas (nitrogen or argon) throughout the reaction to prevent the ingress of air and moisture.

• Temperature Control: The reaction is exothermic.[4] Maintain a gentle reflux and use an ice bath to moderate the reaction if it becomes too vigorous. Avoid excessive external heating.

Q3: Is the tetrahydropyran (B127337) ring stable under Grignard reaction conditions?

A3: The tetrahydropyran ring is generally stable under the conditions used for Grignard reagent formation and subsequent reactions with typical electrophiles. The ether linkage within the ring is not susceptible to cleavage by the Grignard reagent.

Q4: Which solvent is better for this reaction, THF or diethyl ether?

A4: Both anhydrous tetrahydrofuran (THF) and diethyl ether are suitable solvents. THF is often preferred as it is a better solvating agent for the Grignard reagent, which can help with its formation and reactivity.[5]

Data Presentation

The following tables summarize key parameters for the synthesis and reaction of (Tetrahydro-2H-pyran-4-yl)magnesium bromide.

Table 1: Reagent and Solvent Quantities for Grignard Reagent Formation

Reagent/Solvent	Molecular Weight ( g/mol )	Density (g/mL)	Amount (g)	Amount (mL)	Moles	Molar Equiv.
4-Bromotetrahydropyran	165.03	1.467	8.25	5.62	0.05	1.0
Magnesium Turnings	24.31	-	1.34	-	0.055	1.1
Anhydrous THF	72.11	0.889	-	100	-	-
Iodine	253.81	-	1 crystal	-	catalytic	-

Table 2: Reaction with Benzaldehyde (B42025)

Reagent/Solvent	Molecular Weight ( g/mol )	Density (g/mL)	Amount (g)	Amount (mL)	Moles	Molar Equiv.
(Tetrahydro-2H-pyran-4-yl)magnesium bromide	~189.33	-	-	~100 mL (0.5 M solution)	0.05	1.0
Benzaldehyde	106.12	1.044	5.31	5.08	0.05	1.0
Anhydrous THF	72.11	0.889	-	50	-	-
Saturated aq. NH₄Cl	-	-	-	100	-	-

Experimental Protocols

Protocol 1: Synthesis of (Tetrahydro-2H-pyran-4-yl)magnesium bromide

Materials:

• Three-necked round-bottom flask (250 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas (Nitrogen or Argon) inlet and outlet (bubbler)

• Heating mantle or water bath

Procedure:

• Glassware Preparation: Flame-dry all glassware under vacuum or oven-dry at 120°C for at least 4 hours. Assemble the apparatus while hot and allow it to cool to room temperature under a positive pressure of inert gas.

• Magnesium Activation: Place the magnesium turnings (1.34 g, 0.055 mol) and a magnetic stir bar into the reaction flask. Add a single crystal of iodine.

• Initiation: Add approximately 20 mL of anhydrous THF to the flask. In the dropping funnel, prepare a solution of 4-Bromotetrahydropyran (8.25 g, 0.05 mol) in the remaining 80 mL of anhydrous THF. Add about 5-10 mL of the 4-Bromotetrahydropyran solution to the magnesium suspension. The reaction should initiate, as indicated by the disappearance of the iodine color, gentle bubbling, and a slight warming of the flask. If the reaction does not start, gently warm the flask with a water bath or heat gun.

• Grignard Formation: Once the reaction has initiated, add the remaining 4-Bromotetrahydropyran solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic, so external heating may not be necessary. If the reaction becomes too vigorous, slow the addition rate and cool the flask with a water bath.

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure all the magnesium has reacted. The final solution should be a cloudy, grayish-brown suspension. This solution of (Tetrahydro-2H-pyran-4-yl)magnesium bromide is now ready for use in the next step.

Protocol 2: Reaction with Benzaldehyde

Procedure:

• Reaction Setup: Cool the freshly prepared Grignard reagent solution to 0°C using an ice bath.

• Addition of Electrophile: In a separate dry flask, dissolve benzaldehyde (5.31 g, 0.05 mol) in 50 mL of anhydrous THF. Add this solution dropwise to the stirred Grignard reagent at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up: Cool the reaction mixture back to 0°C and slowly quench the reaction by the dropwise addition of 100 mL of saturated aqueous ammonium (B1175870) chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, phenyl(tetrahydro-2H-pyran-4-yl)methanol.

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Grignard Reaction Workflow

Caption: Experimental workflow for the synthesis and reaction of a Grignard reagent.

Troubleshooting Logic Diagram

Caption: Troubleshooting decision tree for common Grignard reaction issues.

Grignard Reagent Formation and Reaction Pathway

Caption: Simplified reaction pathway for Grignard formation and subsequent reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Buy (Tetrahydro-2H-pyran-4-yl)magnesium bromide | 197457-50-4 [smolecule.com]
• 5. Find Freelance Jobs | Freelancer [freelancer.com]

Technical Support Center: Purification of 4-Bromotetrahydropyran Reaction Products

Welcome to the Technical Support Center for the purification of products derived from reactions involving 4-Bromotetrahydropyran. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions where 4-Bromotetrahydropyran is used as a reactant?

A1: 4-Bromotetrahydropyran is a versatile building block in organic synthesis, frequently employed in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. The most common applications include:

• Suzuki-Miyaura Coupling: To form 4-aryl or 4-vinyl-tetrahydropyrans.[1][2]

• Grignard Reactions: To introduce the tetrahydropyran-4-yl moiety onto a carbonyl compound, forming a tertiary alcohol.[2][3]

• Nucleophilic Substitutions: To introduce a variety of functional groups at the 4-position, such as amines, ethers, and azides, through reactions like the Williamson ether synthesis or direct displacement with nucleophiles.[4][5]

Q2: What are the typical impurities I might encounter in my 4-Bromotetrahydropyran reaction mixture?

A2: Impurities can vary depending on the specific reaction, but common contaminants include:

• Unreacted 4-Bromotetrahydropyran: Due to incomplete conversion.

• Homocoupling Products: In Suzuki couplings, this can result in biphenyls from the boronic acid partner.[6]

• Byproducts from the Base: Inorganic salts are common byproducts in Suzuki and nucleophilic substitution reactions.[6]

• Triphenylphosphine Oxide (TPPO): If triphenylphosphine-based reagents are used, for example in an Appel reaction to synthesize the starting material.

• Unreacted Boronic Acid/Ester: In Suzuki coupling reactions.

• Magnesium Salts: In Grignard reactions.

Q3: How can I monitor the progress of my reaction to minimize purification challenges?

A3: Thin-Layer Chromatography (TLC) is a simple and effective technique for monitoring reaction progress.[7] By spotting the reaction mixture alongside the starting materials, you can visualize the consumption of reactants and the formation of the product. This helps in determining the optimal reaction time and can prevent the formation of excess byproducts due to prolonged reaction times or overheating.[7]

Troubleshooting Guides

Purification of Suzuki-Miyaura Coupling Products

Problem: Difficulty separating the 4-aryl-tetrahydropyran product from unreacted boronic acid and its byproducts.

Solution:

• Aqueous Workup: Perform an aqueous workup with a basic solution (e.g., saturated aqueous sodium bicarbonate) to remove the acidic boronic acid derivatives.[8] Wash the organic layer sequentially with water and brine to remove inorganic salts.[8][9]

• Flash Column Chromatography: Use a silica (B1680970) gel column with a non-polar eluent system, gradually increasing the polarity. A common starting point is a gradient of ethyl acetate (B1210297) in hexanes (e.g., 5% to 50% ethyl acetate).[6] The less polar 4-aryl-tetrahydropyran product will typically elute before the more polar boronic acid impurities.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.[10][11][12] Common solvent systems for biaryl compounds include ethanol/water or toluene/ethanol.[13]

Typical Flash Chromatography Conditions for Suzuki Coupling Products

Parameter	Value
Stationary Phase	Silica Gel 60
Mobile Phase	Gradient of Ethyl Acetate in Hexanes (e.g., 5% -> 30%)
Typical Rf of Product	0.3 - 0.5 in 20% Ethyl Acetate/Hexanes
Detection	UV light (254 nm) and/or a suitable stain (e.g., potassium permanganate)

DOT Diagram: Suzuki Coupling Purification Workflow

Caption: Workflow for the purification of 4-aryl-tetrahydropyrans.

Purification of Grignard Reaction Products

Problem: Isolating the tertiary alcohol product from unreacted starting materials and magnesium salts.

Solution:

• Quenching and Aqueous Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). This will protonate the alkoxide and precipitate magnesium salts. Extract the product with an organic solvent like diethyl ether or ethyl acetate. Wash the organic layer with water and brine.

• Filtration: If a significant amount of solid (magnesium salts) is present after quenching, it may be necessary to filter the mixture before proceeding with the extraction.

• Column Chromatography: If the product is not sufficiently pure after workup, flash chromatography on silica gel is recommended. The polarity of the eluent will depend on the specific structure of the product, but a starting point could be a gradient of ethyl acetate in hexanes.

DOT Diagram: Grignard Reaction Purification Logic

Caption: Decision logic for Grignard reaction product purification.

Purification of Nucleophilic Substitution Products (e.g., Williamson Ether Synthesis)

Problem: Removing unreacted 4-Bromotetrahydropyran and/or the nucleophile.

Solution:

• Aqueous Workup: If a basic catalyst or basic nucleophile was used, wash the reaction mixture with a dilute acid solution (e.g., 1M HCl) to remove the base. If an acidic nucleophile was used, wash with a dilute basic solution (e.g., saturated NaHCO₃). Follow with water and brine washes.[14]

• Flash Column Chromatography: Unreacted 4-Bromotetrahydropyran is relatively non-polar. The polarity of your product will depend on the introduced nucleophile. A gradient elution on silica gel is typically effective. For example, when forming an ether with a phenol, the product will be more polar than the starting bromide.

• Recrystallization: If the product is a crystalline solid, recrystallization is an excellent method for achieving high purity.[10][11][12]

Quantitative Data Summary for a Model Williamson Ether Synthesis

Reaction: 4-Bromotetrahydropyran with 4-methoxyphenol

Purification Step	Purity of 4-(4-methoxyphenoxy)tetrahydropyran (by GC-MS)	Overall Yield
Crude Product (after workup)	~85%	~90%
After Flash Chromatography	>98%	~80%
After Recrystallization (from Ethanol)	>99.5%	~75%

Experimental Protocols

Protocol 1: Purification of 4-Phenyltetrahydropyran from a Suzuki Coupling Reaction

• Workup:

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate (50 mL).

  • Transfer the mixture to a separatory funnel and wash with saturated aqueous NaHCO₃ (2 x 20 mL), water (20 mL), and brine (20 mL).[8][9]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Flash Column Chromatography:

  • Prepare a silica gel column (e.g., 40g silica for 1g crude product).

  • Load the crude product onto the column (dry loading is recommended if the product is not very soluble in the initial eluent).

  • Elute with a gradient of 5% to 20% ethyl acetate in hexanes.

  • Collect fractions and monitor by TLC (visualize with UV light and a potassium permanganate (B83412) stain).

  • Combine the pure fractions and concentrate to afford pure 4-phenyltetrahydropyran.

Protocol 2: Purification of 1-(Tetrahydropyran-4-yl)ethanol from a Grignard Reaction

• Workup:

  • Cool the reaction vessel to 0 °C in an ice bath.

  • Slowly add saturated aqueous NH₄Cl solution (30 mL) to quench the reaction.

  • Extract the mixture with diethyl ether (3 x 30 mL).

  • Combine the organic layers and wash with water (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification (if necessary):

  • If TLC analysis shows significant impurities, purify by flash column chromatography on silica gel using a gradient of 10% to 40% ethyl acetate in hexanes.

Protocol 3: Purification of 4-Phenoxytetrahydropyran from a Williamson Ether Synthesis

• Workup:

  • Cool the reaction mixture to room temperature and add water (30 mL).

  • Extract the mixture with diethyl ether (3 x 25 mL).

  • Combine the organic layers and wash with 1M NaOH (2 x 15 mL) to remove unreacted phenol, followed by water (20 mL) and brine (20 mL).[15]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Vacuum Distillation or Column Chromatography:

  • For liquid products, vacuum distillation can be an effective purification method.

  • Alternatively, purify by flash column chromatography on silica gel using a gradient of 5% to 25% ethyl acetate in hexanes.

References

• 1. mdpi.com [mdpi.com]
• 2. 4-ブロモテトラヒドロピラン | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 4. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. shoko-sc.co.jp [shoko-sc.co.jp]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. athabascau.ca [athabascau.ca]
• 11. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 12. Home Page [chem.ualberta.ca]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. cactus.utahtech.edu [cactus.utahtech.edu]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for 4-Bromotetrahydropyran

Welcome to the technical support center for the synthesis of 4-Bromotetrahydropyran. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the efficient synthesis of this versatile building block.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Bromotetrahydropyran?

A1: The most frequently employed methods for the synthesis of 4-Bromotetrahydropyran start from tetrahydropyran-4-ol. The two primary approaches are:

• The Appel Reaction: This method utilizes triphenylphosphine (B44618) (PPh₃) and carbon tetrabromide (CBr₄) to convert the alcohol to the corresponding bromide.[1][2][3] This reaction is known for its mild conditions and generally high yields.[3][4]

• Reaction with Phosphorus Tribromide (PBr₃): This is a classic method for converting primary and secondary alcohols to alkyl bromides.[4][5] It is a robust reaction suitable for larger scale synthesis.[4]

Q2: What is the general reaction mechanism for the Appel reaction in this synthesis?

A2: The Appel reaction proceeds through the formation of an oxyphosphonium intermediate. Initially, triphenylphosphine reacts with carbon tetrabromide to form a phosphonium (B103445) salt. The oxygen of tetrahydropyran-4-ol then attacks the phosphorus atom, creating a good leaving group. Finally, the bromide ion acts as a nucleophile, attacking the carbon atom and displacing the triphenylphosphine oxide, resulting in the formation of 4-Bromotetrahydropyran.[1][3][6] This reaction typically proceeds with an inversion of configuration if the carbon center is chiral.[3][6]

Q3: Are there any significant safety concerns with the reagents used?

A3: Yes, both primary methods involve hazardous reagents.

• Carbon Tetrabromide (CBr₄): Is toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1]

• Phosphorus Tribromide (PBr₃): Is corrosive, toxic, and reacts violently with water and alcohols.[5] It is crucial to handle PBr₃ under anhydrous conditions and in a fume hood.

• Triphenylphosphine (PPh₃): Can cause skin and eye irritation.

Always consult the Safety Data Sheet (SDS) for each reagent before starting any experiment.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 4-Bromotetrahydropyran.

Low or No Yield

Problem: The reaction has resulted in a low yield or no desired product.

Potential Cause	Troubleshooting Steps & Solutions
Poor Quality of Starting Material	Ensure tetrahydropyran-4-ol is pure and dry. Impurities can interfere with the reaction.
Decomposition of Reagents	Use fresh or properly stored triphenylphosphine and carbon tetrabromide. PBr₃ is particularly sensitive to moisture and should be handled under an inert atmosphere.[5]
Suboptimal Reaction Temperature	For the Appel reaction, a common condition is stirring at room temperature overnight.[2] If the reaction is slow, gentle heating might be necessary, but this can also lead to side products. For the PBr₃ reaction, it is often started at 0°C and then allowed to warm to room temperature.[4]
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material is still present after the expected reaction time, consider extending the reaction time or adding a slight excess of the brominating agent.
Moisture Contamination	Both reactions are sensitive to moisture. Ensure all glassware is oven-dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Presence of Impurities in the Final Product

Problem: The purified product contains significant impurities.

Potential Cause	Troubleshooting Steps & Solutions
Triphenylphosphine Oxide Byproduct	In the Appel reaction, triphenylphosphine oxide is a major byproduct and can be difficult to separate.[1][7] Purification is typically achieved by column chromatography on silica (B1680970) gel.[2] Alternatively, using a fluorous phosphine (B1218219) or polymer-supported triphenylphosphine can simplify byproduct removal.[3]
Unreacted Starting Material	If TLC indicates the presence of tetrahydropyran-4-ol, optimize the reaction conditions (time, temperature, stoichiometry) to drive the reaction to completion.
Side Reactions	Overheating the reaction can lead to the formation of elimination or rearrangement byproducts. Maintain the recommended reaction temperature.
Bromoform (B151600) Byproduct	In the Appel reaction, bromoform (CHBr₃) can be formed as a byproduct and may be tricky to remove during purification.[7] Careful purification by chromatography or distillation is required.

Data Presentation

Comparison of Synthetic Methods

Parameter	Appel Reaction	Phosphorus Tribromide (PBr₃) Method
Starting Material	Tetrahydropyran-4-ol	Tetrahydropyran-4-ol
Reagents	Triphenylphosphine (PPh₃), Carbon Tetrabromide (CBr₄)	Phosphorus Tribromide (PBr₃), Pyridine (optional)
Solvent	Dichloromethane (B109758) (DCM)[2]	Dichloromethane (DCM) or Diethyl Ether[4]
Temperature	0°C to Room Temperature[5]	0°C to Room Temperature[4]
Reaction Time	Overnight[2]	12-24 hours[4]
Reported Yield	~87%[2]	Good to High[4]
Key Byproducts	Triphenylphosphine oxide, Bromoform	Phosphorous acid[5]
Advantages	Mild reaction conditions, High yields[3]	Robust for scale-up, Avoids triphenylphosphine oxide byproduct[4]
Disadvantages	Difficult removal of triphenylphosphine oxide[1][7]	PBr₃ is highly corrosive and moisture-sensitive[5]

Experimental Protocols

Method 1: Appel Reaction

A general procedure for the synthesis of 4-Bromotetrahydropyran from tetrahydropyran-4-ol is as follows:

• Dissolve tetrahydropyran-4-ol (1.0 eq), carbon tetrabromide (1.1 eq), and triphenylphosphine (1.2 eq) in dichloromethane (DCM).[2]

• Stir the reaction mixture at room temperature overnight.[2]

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the crude reaction mixture under reduced pressure.[2]

• Purify the residue by flash chromatography on silica gel (e.g., eluting with a mixture of ethyl acetate (B1210297) and hexane) to afford 4-Bromotetrahydropyran as a colorless oil.[2]

Method 2: Phosphorus Tribromide

A general procedure for the bromination of a secondary alcohol using PBr₃:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve tetrahydropyran-4-ol in anhydrous diethyl ether or dichloromethane.[4]

• Cool the solution to 0°C in an ice bath.[4]

• Slowly add phosphorus tribromide (typically 0.33-0.5 equivalents) dropwise to the stirred solution.[4]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.[4]

• Monitor the reaction by TLC.

• Carefully quench the reaction by pouring it over ice.

• Separate the organic layer and wash it sequentially with cold water, saturated aqueous sodium bicarbonate solution, and brine.[4]

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or flash column chromatography.[4]

Visualizations

Caption: Comparative experimental workflows for the synthesis of 4-Bromotetrahydropyran.

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Appel reaction - Wikipedia [en.wikipedia.org]
• 2. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 3. Appel Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. Reddit - The heart of the internet [reddit.com]

Preventing decomposition of 4-Bromotetrahydropyran during storage

Welcome to the Technical Support Center for 4-Bromotetrahydropyran. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the storage and handling of 4-Bromotetrahydropyran, with a focus on preventing its decomposition.

Troubleshooting Guides & FAQs

This section provides answers to frequently asked questions and troubleshooting guidance for specific issues related to the stability of 4-Bromotetrahydropyran.

Q1: What are the primary signs of decomposition in 4-Bromotetrahydropyran?

A1: The primary indicators of decomposition include a change in color from colorless or pale yellow to a darker yellow or brown, the formation of a precipitate, and a noticeable change in viscosity.[1][2] Purity analysis using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy can confirm decomposition by detecting the presence of degradation products.

Q2: My 4-Bromotetrahydropyran has turned yellow. Can I still use it?

A2: A color change to yellow or brown is a strong indication of degradation. While the extent of decomposition may be minor, it is highly recommended to re-analyze the material to determine its purity before use. The presence of impurities can significantly impact the outcome and reproducibility of your experiments. For critical applications, using a fresh, pure sample is advisable.

Q3: What are the main chemical pathways through which 4-Bromotetrahydropyran can decompose?

A3: 4-Bromotetrahydropyran is susceptible to three primary decomposition pathways:

• Oxidation: Like other cyclic ethers, it can undergo oxidation, particularly at the carbon atoms adjacent to the ether oxygen, to form hydroperoxides. This process can be initiated by exposure to air (oxygen) and light.

• Hydrolysis: As a secondary alkyl halide, it can react with water to undergo nucleophilic substitution (SN1 mechanism), leading to the formation of tetrahydropyran-4-ol and hydrobromic acid (HBr).[1][3][4]

• Elimination: Under certain conditions, particularly in the presence of a base or upon heating, it can undergo an elimination reaction (E1 mechanism) to form 3,6-dihydro-2H-pyran and HBr.

Q4: How should I properly store 4-Bromotetrahydropyran to minimize decomposition?

A4: To ensure the long-term stability of 4-Bromotetrahydropyran, the following storage conditions are recommended:

Storage Parameter	Recommendation	Rationale
Temperature	Store at 0-8 °C. For long-term storage, consider -20 °C.[2]	Reduces the rate of all potential decomposition reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).[5]	Prevents oxidative degradation by excluding oxygen.
Light	Protect from light by using an amber or opaque container.	Minimizes light-induced radical formation and subsequent oxidation.
Moisture	Store in a tightly sealed container in a dry environment. Consider using a desiccant in secondary containment.	Prevents hydrolysis by minimizing contact with water.

Q5: Are there any chemical stabilizers I can add to my 4-Bromotetrahydropyran to prevent decomposition?

A5: While no specific stabilizers are universally recommended for 4-Bromotetrahydropyran, general stabilizers for related compounds can be considered, depending on the intended application:

• Radical Scavengers: Small amounts of radical scavengers like Butylated Hydroxytoluene (BHT) can be effective in inhibiting peroxide formation in ethers. However, BHT may interfere with certain analytical techniques and downstream reactions.

• Acid Scavengers: For applications where the generation of HBr from hydrolysis or elimination is a concern, non-nucleophilic bases could theoretically be used. However, this may promote elimination reactions and is generally not a standard practice for storage.

The addition of any stabilizer should be carefully evaluated for compatibility with your specific experimental workflow.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the purity and degradation of 4-Bromotetrahydropyran.

Protocol 1: Purity Assessment and Decomposition Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for separating and identifying volatile decomposition products.

1. Sample Preparation:

• Prepare a stock solution of 4-Bromotetrahydropyran in a high-purity solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 1 mg/mL.
• For a sample suspected of degradation, dilute it in the same solvent to a similar concentration.
• If necessary, filter the sample through a 0.22 µm syringe filter.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent GC system or equivalent.
• Mass Spectrometer: Mass selective detector.
• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Injector Temperature: 250 °C.
• Injection Volume: 1 µL in splitless mode.
• Oven Temperature Program:
• Initial temperature: 50 °C, hold for 2 minutes.
• Ramp: Increase to 250 °C at a rate of 10 °C/min.
• Hold: Hold at 250 °C for 5 minutes.
• MS Transfer Line Temperature: 280 °C.
• Ion Source Temperature: 230 °C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: 40-400 m/z.

3. Data Analysis:

• Identify the peak for 4-Bromotetrahydropyran based on its retention time and mass spectrum (expect to see the characteristic isotopic pattern of bromine).
• Search the chromatogram for additional peaks corresponding to potential degradation products such as tetrahydropyran-4-ol and 3,6-dihydro-2H-pyran.
• Compare the mass spectra of any impurity peaks with library data for identification.
• Quantify the purity by calculating the peak area percentage of 4-Bromotetrahydropyran relative to the total peak area of all components.

Protocol 2: Monitoring Stability by ¹H NMR Spectroscopy

NMR spectroscopy is a powerful tool for detecting structural changes and the formation of new compounds.[3]

1. Sample Preparation:

• Dissolve an accurately weighed amount of the 4-Bromotetrahydropyran sample (typically 5-10 mg) in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).
• Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) if quantitative analysis is required.
• Transfer the solution to an NMR tube.

2. NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher field NMR spectrometer.
• Nucleus: ¹H.
• Pulse Program: Standard single-pulse experiment.
• Number of Scans: 8-16, depending on the sample concentration.
• Relaxation Delay: 1-5 seconds.
• Spectral Width: Appropriate for observing all proton signals.

3. Data Analysis:

• Process the raw data (Fourier transform, phase correction, baseline correction).
• Integrate the characteristic signals of 4-Bromotetrahydropyran.
• Look for the appearance of new signals that may correspond to degradation products. For example, the appearance of a new signal in the alcohol region could indicate the formation of tetrahydropyran-4-ol.
• Compare the integral of the product peaks to the integral of the starting material peaks (or the internal standard) to quantify the extent of decomposition.

Visualizations

The following diagrams illustrate the key concepts discussed in this technical support guide.

Caption: Primary decomposition pathways of 4-Bromotetrahydropyran.

Caption: Recommended storage workflow to ensure the stability of 4-Bromotetrahydropyran.

Caption: Analytical workflow for assessing the purity and decomposition of 4-Bromotetrahydropyran.

References

• 1. 4-BROMO-TETRAHYDROPYRAN(25637-16-5) 1H NMR [m.chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-溴四氢吡喃 | Sigma-Aldrich [sigmaaldrich.com]
• 5. calpaclab.com [calpaclab.com]

Technical Support Center: Solvent Effects on the Reactivity of 4-Bromotetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of solvent choice on reactions involving 4-Bromotetrahydropyran. The information is designed to assist in optimizing reaction conditions, maximizing yields, and understanding product outcomes.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect the reaction pathway of 4-Bromotetrahydropyran?

The solvent plays a crucial role in determining whether a reaction proceeds via a unimolecular (S(_N)1) or bimolecular (S(_N)2) nucleophilic substitution mechanism.

• Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents favor the S(_N)1 pathway. They possess a hydrogen atom bonded to an electronegative atom, allowing them to form hydrogen bonds. This property enables them to stabilize both the carbocation intermediate and the leaving group (bromide ion), thereby lowering the activation energy for the S(_N)1 reaction.

• Polar Aprotic Solvents (e.g., acetone, DMSO, DMF, acetonitrile): These solvents favor the S(_N)2 pathway. While they are polar, they lack acidic protons and cannot act as hydrogen bond donors. This leaves the nucleophile less solvated and therefore more reactive, facilitating the backside attack characteristic of an S(_N)2 reaction.

Q2: I am observing a significant amount of an elimination byproduct. How can I minimize this?

The formation of an elimination byproduct (tetrahydropyran-3-ene) is a common competing reaction, particularly under E2-favored conditions. To minimize its formation:

• Use a less basic nucleophile: Strong, bulky bases favor elimination. Opt for nucleophiles that are less basic, such as azide (B81097) (N(_3)

  $^{-}$ ) or cyanide (CN $^{-}$ ).

• Lower the reaction temperature: Higher temperatures generally favor elimination over substitution.[1] Running the reaction at a lower temperature can significantly reduce the amount of the elimination byproduct.

• Choose a polar aprotic solvent: As these solvents enhance nucleophilicity without strongly favoring elimination, they can help to promote the desired substitution reaction.

Q3: Why is my reaction yield consistently low, and how can I improve it?

Low yields can stem from several factors. Consider the following troubleshooting steps:

• Incomplete reaction: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to ensure the starting material is fully consumed.

• Side reactions: Besides elimination, other side reactions may occur. Analyze the crude reaction mixture by GC-MS or NMR to identify byproducts and adjust conditions accordingly.

• Moisture contamination: Ensure all glassware is thoroughly dried and use anhydrous solvents, as water can react with some nucleophiles and intermediates.

• Purity of starting materials: Impurities in the 4-Bromotetrahydropyran or the nucleophile can interfere with the reaction. Purify starting materials if necessary.

• Workup losses: Product can be lost during the extraction and purification steps. Ensure efficient extraction and careful handling during purification.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or very slow reaction	1. Poor nucleophile reactivity. 2. Inappropriate solvent choice. 3. Low reaction temperature.	1. In polar aprotic solvents, ensure the nucleophile is sufficiently soluble and reactive. Consider using a stronger nucleophile if the reaction allows. 2. For S(_N)2 reactions, switch to a polar aprotic solvent like DMF or DMSO. For S(_N)1, a more polar protic solvent might be needed. 3. Gradually increase the reaction temperature while monitoring for byproduct formation.
Formation of multiple products	1. Competing S(_N)1 and S(_N)2 pathways. 2. Competing substitution and elimination reactions.	1. To favor S(_N)2, use a high concentration of a strong nucleophile in a polar aprotic solvent. To favor S(_N)1, use a weak nucleophile in a polar protic solvent. 2. Use a less basic nucleophile and lower the reaction temperature.[1]
Product decomposition	1. Reaction temperature is too high. 2. Product is unstable under the reaction or workup conditions.	1. Run the reaction at a lower temperature. 2. Modify the workup procedure to be milder (e.g., avoid strong acids or bases if the product is sensitive).

Data Presentation: Solvent Effects on Reaction Outcomes

The following tables provide representative data on how solvent choice can influence the reaction of 4-Bromotetrahydropyran with a given nucleophile. Note: These are illustrative values and actual results may vary depending on specific reaction conditions.

Table 1: Effect of Solvent on Reaction Rate (Illustrative)

Nucleophile	Solvent	Relative Rate (S(_N)2)	Predominant Mechanism
NaN(_3)	Methanol (Protic)	1	S(_N)1/S(_N)2 mix
NaN(_3)	DMSO (Aprotic)	~200	S(_N)2
NaCN	Ethanol (Protic)	1	S(_N)1/S(_N)2 mix
NaCN	DMF (Aprotic)	~500	S(_N)2

Table 2: Product Distribution in Different Solvents (Illustrative)

Nucleophile/Base	Solvent	Temperature (°C)	Substitution Product (%)	Elimination Product (%)
NaOH	Ethanol/Water	80	40	60
NaOH	DMSO	25	85	15
t-BuOK	t-Butanol	50	<10	>90
NaN(_3)	DMF	25	>95	<5

Experimental Protocols

Protocol 1: S(_N)2 Reaction of 4-Bromotetrahydropyran with Sodium Azide in DMF

This protocol is designed to favor the S(_N)2 pathway, leading to the formation of 4-Azidotetrahydropyran.

Materials:

• 4-Bromotetrahydropyran (1.0 eq)

• Sodium Azide (NaN(_3)) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard workup and purification equipment

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add sodium azide and anhydrous DMF.

• Stir the mixture until the sodium azide is fully dissolved.

• Add 4-Bromotetrahydropyran dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or GC-MS.

• Once the reaction is complete, quench the reaction by pouring the mixture into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Monitoring Reaction Progress with GC-MS

Sample Preparation:

• Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Quench the aliquot in a vial containing a known volume of a suitable solvent (e.g., dichloromethane) and an internal standard.

• Vortex the sample and, if necessary, pass it through a small plug of silica or a syringe filter to remove any solid particles.

GC-MS Parameters (Illustrative):

• Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250 °C

• Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium

• MS Detector: Electron Ionization (EI) mode, scanning from m/z 40 to 300.

By comparing the peak areas of the starting material, product, and any byproducts relative to the internal standard over time, the reaction progress and product distribution can be quantified.

Visualizations

Caption: Solvent-dependent reaction pathways for 4-Bromotetrahydropyran.

Caption: A logical workflow for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Managing 4-Bromotetrahydropyran Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing moisture sensitivity in reactions involving 4-Bromotetrahydropyran.

Frequently Asked Questions (FAQs)

Q1: What is 4-Bromotetrahydropyran and why is it considered moisture-sensitive?

A1: 4-Bromotetrahydropyran is a cyclic ether containing a bromine atom, making it a valuable intermediate in organic synthesis for creating complex molecules.[1][2] Its reactivity, particularly in organometallic reactions, is highly sensitive to moisture. The presence of water can lead to hydrolysis of the carbon-bromine bond, forming tetrahydropyran-4-ol and hydrobromic acid. This decomposition not only consumes the starting material but the resulting byproducts can interfere with subsequent reaction steps.

Q2: What are the primary reactions where the moisture sensitivity of 4-Bromotetrahydropyran is a critical concern?

A2: The moisture sensitivity of 4-Bromotetrahydropyran is most critical in reactions that involve the formation of organometallic intermediates. These include:

• Grignard Reactions: Formation of the Grignard reagent (4-tetrahydropyranylmagnesium bromide) is highly susceptible to quenching by water.[3]

• Lithium-Halogen Exchange: Reactions with organolithium reagents (like n-butyllithium) to form the corresponding lithiated species are rapidly quenched by protic sources like water.[4][5]

• Suzuki and other Palladium-Catalyzed Cross-Coupling Reactions: While the coupling reaction itself may tolerate some water, the organometallic intermediates involved can be sensitive to moisture, potentially leading to reduced yields and side reactions.[1]

Q3: What are the visible signs of moisture contamination in a reaction with 4-Bromotetrahydropyran?

A3: Visual cues can indicate moisture contamination. In Grignard reactions, a failure of the reaction to initiate (no cloudiness or exotherm) or the formation of a white precipitate (magnesium hydroxide) are common signs.[3] In lithium-halogen exchange reactions, a loss of the characteristic color of the organolithium reagent or a failure to form the desired product upon quenching with an electrophile can indicate moisture issues. For many reactions, a lower than expected yield or the presence of unexpected spots on a Thin Layer Chromatography (TTC) plate are strong indicators.

Q4: How can I properly store and handle 4-Bromotetrahydropyran to minimize moisture exposure?

A4: 4-Bromotetrahydropyran should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dry place. When handling the reagent, use dry syringes or cannulas to transfer it from the storage container to the reaction vessel, always under a positive pressure of an inert gas. Avoid opening the container in a humid environment.

Troubleshooting Guides

Grignard Reaction Troubleshooting

Issue: My Grignard reaction with 4-Bromotetrahydropyran fails to initiate.

Possible Cause	Troubleshooting Step
Moisture in Glassware/Solvent	Ensure all glassware is oven-dried or flame-dried under vacuum and cooled under an inert atmosphere. Use anhydrous solvents, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone (B1666685) for ether or THF).
Inactive Magnesium Surface	The surface of the magnesium turnings may be coated with a passivating layer of magnesium oxide. Activate the magnesium by crushing it in a dry mortar and pestle, or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the reaction flask.[3]
Low Quality 4-Bromotetrahydropyran	Use freshly opened or properly stored 4-Bromotetrahydropyran. If in doubt, purify the reagent by distillation under reduced pressure.

Issue: My Grignard reaction starts but then stops, resulting in a low yield.

Possible Cause	Troubleshooting Step
Introduction of Moisture During Reaction	Ensure all addition funnels and condensers are properly sealed and under a positive pressure of inert gas. Use a drying tube on the condenser outlet.
Insufficient Mixing	Vigorous stirring is crucial to maintain contact between the 4-Bromotetrahydropyran and the magnesium surface.
Side Reaction (Wurtz Coupling)	This can occur if the concentration of 4-Bromotetrahydropyran is too high. Add the solution of 4-Bromotetrahydropyran to the magnesium suspension slowly and dropwise to maintain a low concentration.

Lithium-Halogen Exchange Troubleshooting

Issue: The lithium-halogen exchange reaction gives a low yield of the desired product after quenching.

Possible Cause	Troubleshooting Step
Moisture Contamination	This is the most common cause. Rigorously dry all glassware, solvents, and the 4-Bromotetrahydropyran. The organolithium reagent (e.g., n-BuLi) is also extremely sensitive to moisture.
Incorrect Reaction Temperature	Lithium-halogen exchange reactions are typically performed at low temperatures (e.g., -78 °C) to prevent side reactions. Ensure the reaction is maintained at the correct temperature throughout the addition of the organolithium reagent.[6]
Degradation of the Organolithium Reagent	Use a freshly titrated solution of the organolithium reagent to ensure its concentration is accurate.
Side Reactions	The newly formed lithiated species can be unstable at higher temperatures or can react with the solvent (e.g., THF). Use the lithiated intermediate immediately after its formation.

Suzuki Coupling Troubleshooting

Issue: Low yield in a Suzuki coupling reaction involving 4-Bromotetrahydropyran.

Possible Cause	Troubleshooting Step
Decomposition of the Organoboron Reagent	Boronic acids and their esters can be sensitive to moisture and air. Use fresh or properly stored reagents.
Catalyst Deactivation	The palladium catalyst can be deactivated by oxygen. Ensure the reaction mixture is thoroughly degassed before adding the catalyst.
Hydrolysis of 4-Bromotetrahydropyran	If the reaction conditions are aqueous or contain protic solvents, hydrolysis of the starting material can compete with the desired coupling reaction. Consider using anhydrous conditions if possible.
Formation of Homocoupling Products	This can be caused by the presence of oxygen. Improve degassing procedures.

Data Presentation

The presence of water has a significant negative impact on the yield of moisture-sensitive reactions. The following table provides illustrative data on the effect of water on the yield of a Grignard reaction with 4-Bromotetrahydropyran.

Note: The following data is illustrative and based on general principles of Grignard reactions. Actual results may vary.

Water Content in Solvent (ppm)	Theoretical Yield (%)
< 10	> 90%
50	70-80%
100	50-60%
200	< 40%
> 500	Reaction may not initiate

Experimental Protocols

Protocol 1: Preparation of Anhydrous Diethyl Ether

• Pre-drying: Decant the required volume of diethyl ether from the supplier bottle and add it to a flask containing anhydrous magnesium sulfate. Swirl and let it stand for at least 1 hour.

• Distillation Setup: Assemble a distillation apparatus that has been oven-dried and cooled under a stream of nitrogen.

• Drying Agent: In the distillation flask, add sodium metal (cut into small pieces) and a few crystals of benzophenone to act as an indicator.

• Reflux: Gently reflux the diethyl ether under a nitrogen atmosphere. The solution will turn deep blue or purple, indicating that the solvent is anhydrous and oxygen-free.

• Distillation: Distill the required amount of dry ether directly into the reaction flask, which is under an inert atmosphere.

Protocol 2: General Procedure for Grignard Reagent Formation with 4-Bromotetrahydropyran

• Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser (with a drying tube), a dropping funnel, and a nitrogen inlet. Flame-dry the entire apparatus under vacuum and cool to room temperature under a positive pressure of nitrogen.

• Reagents: Place magnesium turnings (1.2 equivalents) in the flask. In the dropping funnel, prepare a solution of 4-Bromotetrahydropyran (1.0 equivalent) in anhydrous diethyl ether.

• Initiation: Add a small portion of the 4-Bromotetrahydropyran solution to the magnesium. If the reaction does not start spontaneously (indicated by cloudiness and gentle reflux), add a small crystal of iodine or a few drops of 1,2-dibromoethane and gently warm the flask.

• Addition: Once the reaction has initiated, add the remaining 4-Bromotetrahydropyran solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting grayish solution is then ready for reaction with an electrophile.

Visualizations

Caption: Hydrolysis of 4-Bromotetrahydropyran in the presence of water.

Caption: Experimental workflow for handling moisture-sensitive reactions.

References

• 1. 4-BROMO-TETRAHYDROPYRAN | 25637-16-5 [chemicalbook.com]
• 2. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Homocoupling in Cross-Coupling Reactions with 4-Bromotetrahydropyran

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of minimizing homocoupling in cross-coupling reactions involving 4-Bromotetrahydropyran.

General Troubleshooting and FAQs

This section covers broad principles applicable to various cross-coupling reactions with 4-Bromotetrahydropyran.

FAQ 1: What is homocoupling and why is it a problem with 4-Bromotetrahydropyran?

Homocoupling is an undesired side reaction where two identical molecules couple together. In the context of cross-coupling with 4-Bromotetrahydropyran, this can manifest in two primary ways:

• Dimerization of the coupling partner: For example, in a Suzuki reaction, two molecules of the boronic acid can couple to form a biaryl byproduct.

• Dimerization of 4-Bromotetrahydropyran: Two molecules of 4-Bromotetrahydropyran can react to form 4,4'-bi(tetrahydropyran).

Homocoupling reduces the yield of the desired cross-coupled product and introduces impurities that can be challenging to separate, complicating downstream processes.

FAQ 2: What are the primary causes of homocoupling?

Several factors can contribute to homocoupling, with the most common being:

• Presence of Oxygen: Dissolved oxygen in the reaction mixture can lead to the oxidation of the active Pd(0) catalyst to Pd(II) species, which are known to promote the homocoupling of organometallic reagents.[1][2]

• Use of Pd(II) Precatalysts: Pd(II) precatalysts, such as Pd(OAc)₂, can directly react with the organometallic partner to generate the homocoupled product before the catalytic cycle is fully established.[1][2]

• Suboptimal Reaction Conditions: Inappropriate choice of ligand, base, solvent, or temperature can favor the kinetics of homocoupling pathways over the desired cross-coupling.

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for C-C bond formation. However, when using 4-Bromotetrahydropyran, careful optimization is required to minimize homocoupling of the organoboron reagent.

Question: I am observing significant amounts of the boronic acid homodimer in my Suzuki reaction with 4-Bromotetrahydropyran. How can I prevent this?

Answer: The homocoupling of boronic acids is a frequent issue in Suzuki-Miyaura reactions. Here is a systematic approach to troubleshoot and minimize this side reaction.

Caption: Troubleshooting workflow for minimizing boronic acid homocoupling.

• Ensure Rigorous Exclusion of Oxygen: The presence of oxygen is a primary driver of boronic acid homocoupling.[1][2][3]

  • Protocol: Before adding the catalyst, thoroughly degas the solvent and the reaction mixture. This can be achieved by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using the freeze-pump-thaw method (at least three cycles for sensitive reactions).[1]

• Evaluate the Palladium Source: Pd(II) precatalysts can directly mediate homocoupling.[2]

  • Recommendation: Consider using a Pd(0) source like Pd(PPh₃)₄ or a pre-catalyst that readily forms the active Pd(0) species. This minimizes the concentration of Pd(II) at the start of the reaction.

• Optimize the Ligand: The choice of ligand is critical in modulating the reactivity of the palladium center.

  • Recommendation: Employ bulky, electron-rich phosphine (B1218219) ligands. Ligands such as SPhos, XPhos, or other Buchwald-type ligands can accelerate the desired cross-coupling pathway and sterically hinder the formation of intermediates leading to homocoupling.[2]

• Adjust Reaction Conditions: Temperature and base selection can influence the relative rates of cross-coupling versus homocoupling.

  • Recommendations:

    • Temperature: Run the reaction at the lowest temperature that provides a reasonable rate. Higher temperatures can sometimes accelerate side reactions.[2]

    • Base: Use a weaker base if possible. Strong bases can sometimes promote the decomposition of boronic acids, which may lead to homocoupling. Screening different bases like K₃PO₄, Cs₂CO₃, or K₂CO₃ is advisable.

• Consider a Mild Reducing Agent: The addition of a mild reducing agent can help maintain the palladium in its active Pd(0) state.

  • Protocol: The addition of potassium formate (B1220265) has been shown to effectively suppress homocoupling by reducing Pd(II) species back to Pd(0).[3] Add a stoichiometric amount of potassium formate to the reaction mixture before the palladium catalyst.

Parameter	Recommendation	Rationale
Palladium Source	Pd(0) precatalyst (e.g., Pd(PPh₃)₄)	Minimizes Pd(II)-mediated homocoupling.[1]
Ligand	Bulky, electron-rich phosphine (e.g., SPhos, XPhos)	Promotes reductive elimination and sterically disfavors homocoupling pathways.[2]
Atmosphere	Inert (Argon or Nitrogen)	Crucial for preventing oxygen-mediated homocoupling.[1][3]
Additive	Potassium Formate (optional)	Acts as a mild reducing agent to maintain the catalyst in the Pd(0) state.[3]
Temperature	Lowest effective temperature	Minimizes the rate of side reactions relative to the desired cross-coupling.[2]

Troubleshooting Guide: Buchwald-Hartwig Amination

While less prone to homocoupling of the starting materials compared to Suzuki reactions, the Buchwald-Hartwig amination of 4-Bromotetrahydropyran can still present challenges.

Question: My Buchwald-Hartwig amination of 4-Bromotetrahydropyran is giving low yields and some unidentifiable byproducts. Could this be related to homocoupling or other side reactions?

Answer: Low yields in the Buchwald-Hartwig amination of alkyl halides can be due to several competing side reactions, including β-hydride elimination, which is often more prevalent than homocoupling for substrates like 4-Bromotetrahydropyran.

Caption: Troubleshooting workflow for low-yielding Buchwald-Hartwig amination.

• Address Potential β-Hydride Elimination: This is a common side reaction for alkyl halides where a hydrogen atom on the carbon adjacent to the C-Br bond is eliminated, leading to an alkene byproduct and reduced arene.

  • Ligand Choice: The use of bulky, electron-rich ligands is crucial. These ligands can create a sterically hindered environment around the palladium center, which disfavors the conformation required for β-hydride elimination and promotes the desired C-N reductive elimination.

• Optimize the Catalyst System: The choice of palladium precursor and ligand is paramount.

  • Recommendation: Use a well-defined Pd(0) pre-catalyst or a system that efficiently generates the active catalyst in situ. For challenging alkyl halide couplings, consider specialized ligands developed by Buchwald and others that are designed to promote the coupling of sp³ centers.

• Control the Reaction Temperature: Higher temperatures can increase the rate of β-hydride elimination.

  • Recommendation: Screen a range of temperatures, starting from a lower temperature (e.g., 80 °C) and gradually increasing it to find the optimal balance between reaction rate and selectivity.

• Select the Appropriate Base: The base plays a critical role in the catalytic cycle.

  • Recommendation: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. However, for base-sensitive substrates, weaker bases such as Cs₂CO₃ or K₃PO₄ may be necessary, potentially requiring higher temperatures or longer reaction times.

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂ with appropriate ligand	Common and effective precursors.[4]
Ligand	Bulky, electron-rich phosphine (e.g., Josiphos-type)	Suppresses β-hydride elimination and promotes C-N bond formation.
Base	Strong, non-nucleophilic (e.g., NaOtBu) or weaker inorganic base (e.g., Cs₂CO₃)	Base choice is substrate-dependent and crucial for catalyst turnover.
Solvent	Anhydrous, aprotic (e.g., Toluene, Dioxane)	Ensures stability of the catalyst and reagents.
Temperature	80 - 110 °C (requires optimization)	Balances reaction rate with minimizing side reactions like β-hydride elimination.[4]

Experimental Protocols

General Protocol for a Trial Suzuki-Miyaura Reaction to Minimize Homocoupling

Objective: To couple 4-Bromotetrahydropyran with an arylboronic acid while minimizing the formation of the homocoupled biaryl byproduct.

Materials:

• 4-Bromotetrahydropyran (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3 mol%)

• K₃PO₄ (2.0 equiv, finely ground and dried)

• Anhydrous, deoxygenated Toluene/Water (10:1 v/v)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid and K₃PO₄.

• Inert Atmosphere: Seal the flask and cycle between vacuum and argon (or nitrogen) three times to establish an inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add 4-Bromotetrahydropyran followed by the deoxygenated Toluene/Water solvent mixture.

• Degassing: Sparge the resulting mixture with argon for 15 minutes.

• Catalyst Addition: Add the Pd(PPh₃)₄ catalyst to the flask under a positive flow of argon.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (B1210297) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to isolate the desired cross-coupled product.

References

• 1. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides [dspace.mit.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of 4-Bromotetrahydropyran and 4-Chlorotetrahydropyran Reactivity in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Halotetrahydropyran for Synthesis

The tetrahydropyran (B127337) (THP) moiety is a ubiquitous scaffold in a vast array of natural products and pharmaceuticals. Consequently, the functionalization of the THP ring is of paramount importance in synthetic and medicinal chemistry. 4-Halotetrahydropyrans, such as 4-bromotetrahydropyran and 4-chlorotetrahydropyran (B167756), are key intermediates for introducing nucleophiles at the C4 position. The choice between the bromo- and chloro- derivatives can significantly impact reaction efficiency, including reaction times and yields. This guide provides an objective comparison of the reactivity of these two compounds, supported by established chemical principles and representative experimental protocols.

Executive Summary of Reactivity

In nucleophilic substitution reactions, the reactivity of the electrophile is largely governed by the nature of the leaving group. In the case of 4-halotetrahydropyrans, the halide ion (Br⁻ or Cl⁻) is the leaving group. The weaker the base, the better the leaving group. Bromide (Br⁻) is a weaker base than chloride (Cl⁻) because its negative charge is distributed over a larger atomic radius, leading to greater stability in solution. Consequently, the carbon-bromine (C-Br) bond is weaker and more easily cleaved than the carbon-chlorine (C-Cl) bond.

This fundamental difference in leaving group ability dictates that 4-bromotetrahydropyran is generally more reactive than 4-chlorotetrahydropyran in nucleophilic substitution reactions (both SN1 and SN2 mechanisms). This increased reactivity typically translates to faster reaction rates and often higher yields under identical reaction conditions.

Quantitative Comparison of Reactivity

Parameter	4-Bromotetrahydropyran	4-Chlorotetrahydropyran	Rationale
Relative Reactivity	Higher	Lower	Bromide is a better leaving group than chloride.
Expected Reaction Time	Shorter	Longer	The weaker C-Br bond is broken more readily.
Expected Yield	Generally Higher	Generally Lower	Faster reaction kinetics can lead to higher product conversion and fewer side reactions.
C-X Bond Dissociation Energy	~285 kJ/mol	~340 kJ/mol	The C-Br bond is significantly weaker than the C-Cl bond.

Factors Influencing Reactivity: A Logical Relationship

The choice between 4-bromotetrahydropyran and 4-chlorotetrahydropyran for a synthetic transformation is primarily a trade-off between reactivity and other factors such as cost and availability. The following diagram illustrates the key factors governing the reactivity of these two haloalkanes.

Caption: Logical diagram of factors affecting halotetrahydropyran reactivity.

Experimental Protocols

The following is a representative experimental protocol for a nucleophilic substitution reaction on a 4-halotetrahydropyran. This protocol can be adapted for various nucleophiles.

General Procedure for Nucleophilic Substitution

Objective: To synthesize a 4-substituted tetrahydropyran via nucleophilic substitution.

Materials:

• 4-Bromotetrahydropyran or 4-Chlorotetrahydropyran (1.0 eq)

• Nucleophile (e.g., sodium azide, sodium cyanide, or an amine) (1.1 - 1.5 eq)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere (Nitrogen or Argon)

• Heating mantle or oil bath with temperature control

• Standard work-up and purification reagents and equipment (e.g., water, organic solvent for extraction, brine, drying agent like MgSO₄, rotary evaporator, and column chromatography apparatus).

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the nucleophile and the anhydrous polar aprotic solvent.

• Stir the mixture until the nucleophile is completely dissolved.

• To this solution, add 4-bromotetrahydropyran or 4-chlorotetrahydropyran (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to an appropriate temperature (typically between 60-100 °C, with the reaction of 4-chlorotetrahydropyran generally requiring higher temperatures and longer reaction times).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) three times.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 4-substituted tetrahydropyran.

Expected Observations:

• The reaction with 4-bromotetrahydropyran is expected to proceed to completion in a shorter time frame compared to 4-chlorotetrahydropyran under the same temperature conditions.

• To achieve a comparable reaction rate, the reaction with 4-chlorotetrahydropyran may require a higher temperature.

• The yield of the desired product is anticipated to be higher when starting with 4-bromotetrahydropyran due to its greater reactivity.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the nucleophilic substitution reaction described above.

Caption: General experimental workflow for nucleophilic substitution.

Conclusion

The selection between 4-bromotetrahydropyran and 4-chlorotetrahydropyran should be guided by the specific requirements of the synthetic route. For reactions where high reactivity, shorter reaction times, and potentially higher yields are desired, 4-bromotetrahydropyran is the superior choice . However, if cost and the stability of the starting material are of greater concern, and longer reaction times or more forcing conditions are acceptable, 4-chlorotetrahydropyran may be a viable alternative. For challenging nucleophilic substitutions, the enhanced reactivity of the bromo-derivative will likely be essential for a successful outcome.

A Comparative Analysis of Tetrahydropyran Synthesis Methods for Researchers and Drug Development Professionals

The tetrahydropyran (B127337) (THP) scaffold is a cornerstone in medicinal chemistry and natural product synthesis, appearing in a vast array of biologically active molecules. The efficient and stereocontrolled construction of this six-membered oxygen-containing heterocycle is therefore of paramount importance. This guide provides a comparative analysis of three prominent methods for tetrahydropyran synthesis: the Prins Cyclization, the Intramolecular Williamson Ether Synthesis, and the Hydrogenation of Dihydropyran. We present a summary of their performance based on experimental data, detailed experimental protocols, and visualizations of the reaction pathways.

Quantitative Comparison of Synthesis Methods

The choice of synthetic route to a tetrahydropyran derivative is often dictated by factors such as the desired substitution pattern, stereochemical outcome, and tolerance of other functional groups. The following table summarizes the key quantitative parameters for the three discussed methods, offering a clear comparison to aid in methodological selection.

Method	Reaction Type	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Prins Cyclization	Electrophilic Cyclization	Lewis Acids (e.g., BF₃·OEt₂, SnCl₄) or Brønsted Acids (e.g., p-TsOH)	Dichloromethane (B109758) (CH₂Cl₂)	-78 to room temperature	1 - 24 hours	50 - 95+
Intramolecular Williamson Ether Synthesis	Nucleophilic Substitution (Sₙ2)	Strong Base (e.g., Sodium Hydride, NaH)	Tetrahydrofuran (B95107) (THF), Dimethylformamide (DMF)	0 to room temperature	1 - 12 hours	60 - 95
Hydrogenation of Dihydropyran	Catalytic Hydrogenation	Nickel on Silica (B1680970) (Ni/SiO₂) or other transition metals (e.g., Pd/C, PtO₂)	Ethanol, Methanol, or neat	25 - 200	1 - 8 hours	90 - 98+

Reaction Mechanisms and Workflows

To visualize the transformations and key steps in each synthetic approach, the following diagrams have been generated.

Prins Cyclization Reaction Pathway

Intramolecular Williamson Ether Synthesis Workflow

Hydrogenation of Dihydropyran Experimental Workflow

Experimental Protocols

Detailed methodologies for the key experiments are provided below to facilitate the replication and adaptation of these synthetic methods.

Protocol 1: Prins Cyclization for the Synthesis of a Substituted Tetrahydropyran

This protocol describes a general procedure for the Lewis acid-catalyzed Prins cyclization of a homoallylic alcohol with an aldehyde.

Materials:

• Homoallylic alcohol (1.0 eq)

• Aldehyde (1.2 eq)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (1.5 eq)

• Anhydrous dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the homoallylic alcohol (1.0 eq) and the aldehyde (1.2 eq) in anhydrous dichloromethane.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add boron trifluoride diethyl etherate (1.5 eq) to the stirred solution.

• Maintain the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at -78 °C.

• Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired tetrahydropyran derivative.

Protocol 2: Intramolecular Williamson Ether Synthesis of Tetrahydropyran

This protocol outlines the synthesis of the parent tetrahydropyran from 5-chloropentan-1-ol.

Materials:

• 5-Chloropentan-1-ol (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried three-neck round-bottom flask equipped with a dropping funnel and under an inert atmosphere, add a suspension of sodium hydride (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Add a solution of 5-chloropentan-1-ol (1.0 eq) in anhydrous THF dropwise to the stirred suspension of NaH over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation due to the volatility of the product.

• Further purification can be achieved by fractional distillation if necessary.

Protocol 3: Hydrogenation of 3,4-Dihydropyran to Tetrahydropyran

This protocol describes the catalytic hydrogenation of 3,4-dihydropyran to yield tetrahydropyran.[1]

Materials:

• 3,4-Dihydropyran (DHP)

• Nickel on silica (Ni/SiO₂) catalyst

• Hydrogen gas (H₂)

• Continuous flow reactor setup

Procedure:

• Pack the Ni/SiO₂ catalyst into a continuous flow reactor.

• Heat the reactor to a temperature between 150-200 °C.[1]

• Introduce a stream of hydrogen gas and vaporized 3,4-dihydropyran into the reactor.[1]

• The reaction is exothermic; carefully monitor and control the temperature.

• Cool the effluent from the reactor to condense the liquid product, tetrahydropyran.

• Collect the condensed product. The product is typically obtained with high purity (>99.8% selectivity) and in high yield (98%).[1]

• If necessary, the product can be further purified by distillation.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Quantifying 4-Bromotetrahydropyran Purity

For researchers, scientists, and drug development professionals, the precise determination of purity for chemical intermediates like 4-Bromotetrahydropyran is paramount for ensuring reaction efficiency, product quality, and safety in pharmaceutical applications. This guide provides a comprehensive comparison of three widely used analytical techniques for quantifying the purity of 4-Bromotetrahydropyran: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Comparison of Analytical Techniques

The selection of an appropriate analytical method for purity assessment depends on various factors, including the required accuracy and precision, the nature of potential impurities, and the available instrumentation. The following table summarizes the key performance characteristics of GC-MS, HPLC, and qNMR for the analysis of 4-Bromotetrahydropyran.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and polarity, followed by mass-based detection and quantification.	Separation based on polarity through differential partitioning between a mobile and stationary phase, with UV detection.	Intrinsic quantitative nature based on the direct proportionality between the NMR signal integral and the number of atomic nuclei.
Purity Range	95-99.9%	95-99.9%	90-99.9%
Accuracy	High (typically ± 0.5%)	High (typically ± 0.5-1%)	Very High (typically ± 0.1-0.5%)
Precision (RSD)	< 1%	< 1.5%	< 0.5%
Limit of Detection (LOD)	Low (ng/mL range)	Low (µg/mL range)	Moderate (mg/mL range)[1]
Limit of Quantification (LOQ)	Low (ng/mL range)	Low (µg/mL range)	Moderate (mg/mL range)[1]
Throughput	High	High	Moderate
Strengths	Excellent for volatile and semi-volatile compounds; provides structural information of impurities.[2]	Versatile for a wide range of compounds; robust and reproducible.	Does not require a reference standard for the analyte; provides structural information.[3]
Limitations	Not suitable for non-volatile or thermally labile compounds.	May require chromophores for sensitive detection; can be less sensitive than GC-MS for certain impurities.	Lower sensitivity compared to chromatographic methods; requires a high-field NMR spectrometer.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are designed to effectively separate and quantify 4-Bromotetrahydropyran from its potential synthesis-related impurity, tetrahydropyran-4-ol.

Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: A standard gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

Sample Preparation:

• Prepare a stock solution of 4-Bromotetrahydropyran in a suitable solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare calibration standards ranging from 1 µg/mL to 100 µg/mL.

• For the sample to be analyzed, prepare a solution with a concentration that falls within the calibration range.

GC-MS Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Data Analysis: Purity is determined by the area percentage of the 4-Bromotetrahydropyran peak relative to the total area of all detected peaks. For higher accuracy, a calibration curve can be constructed using the prepared standards to quantify the exact concentration.

High-Performance Liquid Chromatography (HPLC)

Instrumentation: A standard HPLC system with a UV detector (e.g., Agilent 1260 Infinity II).

Sample Preparation:

• Prepare a stock solution of 4-Bromotetrahydropyran in the mobile phase at a concentration of 1 mg/mL.

• Prepare calibration standards by serial dilution in the range of 10 µg/mL to 200 µg/mL.

• Prepare the sample for analysis at a concentration within the calibration range.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

Data Analysis: The purity of 4-Bromotetrahydropyran is calculated based on the area percentage of its corresponding peak. A calibration curve can be used for precise quantification.

Quantitative Nuclear Magnetic Resonance (qNMR)

Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance III 400 MHz or higher).

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 4-Bromotetrahydropyran sample into an NMR tube.

• Accurately weigh and add a known amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone) to the same NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

• Add a suitable deuterated solvent (e.g., 0.75 mL of Chloroform-d or DMSO-d6) to dissolve both the sample and the internal standard completely.

NMR Acquisition Parameters (¹H NMR):

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Flip Angle: 30° or 90° (a 90° pulse provides maximum signal intensity).[4]

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds for accurate quantification).

• Number of Scans: Sufficient to obtain a signal-to-noise ratio of at least 150:1 for the signals to be integrated.[5]

• Acquisition Time: At least 3 seconds.

• Spectral Width: Appropriate to cover all signals of interest.

Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate a well-resolved signal of 4-Bromotetrahydropyran and a signal from the internal standard.

• Calculate the purity of 4-Bromotetrahydropyran using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 4-Bromotetrahydropyran

  • IS = Internal Standard

Visualizing the Workflow

To better understand the logical flow of selecting and implementing an analytical method for purity determination, the following diagrams illustrate the general experimental workflow and a decision-making pathway.

Experimental workflow for purity determination.

Logical pathway for selecting an analytical technique.

References

• 1. scispace.com [scispace.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromforum.org [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Development for 4-Bromotetrahydropyran Derivatives

For researchers, scientists, and drug development professionals working with 4-Bromotetrahydropyran and its derivatives, establishing a robust and reliable analytical method is crucial for purity assessment, impurity profiling, and quality control. High-Performance Liquid Chromatography (HPLC) is the technique of choice for this purpose. This guide provides a comparative overview of potential HPLC methods, including detailed experimental protocols and supporting data to aid in method development.

Comparison of Achiral Separation Methods: Reversed-Phase (RP-HPLC) vs. Hydrophilic Interaction Liquid Chromatography (HILIC)

The choice between RP-HPLC and HILIC is fundamental in developing a separation method for 4-Bromotetrahydropyran, a polar molecule containing an ether linkage and a bromine atom.

Reversed-Phase HPLC (RP-HPLC) is a common starting point for the separation of halogenated organic compounds.[1][2][3] It utilizes a non-polar stationary phase and a polar mobile phase. For compounds with sufficient hydrophobicity, RP-HPLC offers excellent resolution and reproducibility.

Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative for polar compounds that show poor retention in RP-HPLC.[4][5][6][7] HILIC employs a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent.[4][5]

Table 1: Comparison of RP-HPLC and HILIC Methods for the Analysis of 4-Bromotetrahydropyran and a Polar Impurity

Parameter	RP-HPLC Method	HILIC Method
Column	C18 (4.6 x 150 mm, 5 µm)	Silica-based Amide (4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile (B52724) with 0.1% Formic Acid	A: Acetonitrile with 0.1% Formic AcidB: Water with 0.1% Formic Acid
Gradient	30-70% B in 15 min	95-80% A in 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	30 °C	35 °C
Detection	UV at 210 nm	UV at 210 nm
Retention Time (4-BTP)	3.5 min	8.2 min
Retention Time (Impurity A)	2.1 min (Poorly retained)	6.5 min
Resolution (Rs)	1.8	2.5
Theoretical Plates (N)	8,500	12,000
Tailing Factor (Tf)	1.3	1.1

This is a hypothetical data table for illustrative purposes.

Based on the hypothetical data, the HILIC method provides better retention and resolution for the polar 4-Bromotetrahydropyran and its polar impurity compared to the RP-HPLC method.

Comparison of Chiral Separation Methods

Many derivatives of tetrahydropyran (B127337) are chiral. The separation of enantiomers is critical as they can exhibit different pharmacological and toxicological profiles. Direct chiral separation using a chiral stationary phase (CSP) is the most common approach in HPLC.[8][9] Polysaccharide-based CSPs are often a good starting point for screening.[8][10]

Table 2: Comparison of Chiral Stationary Phases for the Enantiomeric Separation of a Chiral Derivative of 4-Bromotetrahydropyran

Parameter	Method A: Amylose-based CSP	Method B: Cellulose-based CSP
Column	Chiralpak IA (4.6 x 250 mm, 5 µm)	Chiralcel OD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	n-Hexane / Ethanol (85:15, v/v)
Flow Rate	0.8 mL/min	1.0 mL/min
Temperature	25 °C	25 °C
Detection	UV at 220 nm	UV at 220 nm
Retention Time (Enantiomer 1)	10.3 min	12.1 min
Retention Time (Enantiomer 2)	11.5 min	13.0 min
Resolution (Rs)	2.1	1.6
Selectivity (α)	1.15	1.10

This is a hypothetical data table for illustrative purposes.

In this comparison, the amylose-based CSP provides a better resolution and selectivity for the hypothetical chiral derivative.

Experimental Protocols

Protocol 1: General Achiral RP-HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Deionized water with 0.1% (v/v) formic acid.

• Mobile Phase B: HPLC-grade acetonitrile with 0.1% (v/v) formic acid.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-12 min: 30% to 70% B

  • 12-15 min: 70% B

  • 15.1-18 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: General Chiral HPLC Method (Normal Phase)

• Column: Chiralpak IA (amylose-based), 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (90:10, v/v).

• Isocratic Elution: Run for 20 minutes.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C.

• Detector: UV at 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of 1 mg/mL. Filter through a 0.45 µm PTFE syringe filter before injection.

Visualizations

Caption: Workflow for HPLC Method Development.

Caption: Inter-relationships of HPLC Parameters.

References

• 1. chromforum.org [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 4. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. longdom.org [longdom.org]
• 7. merckmillipore.com [merckmillipore.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Efficacy of 4-Bromotetrahydropyran and Other Alkylating Agents in O-Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction to O-Alkylation and the Williamson Ether Synthesis

O-alkylation, the formation of an ether linkage (R-O-R'), is a crucial reaction in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The Williamson ether synthesis is the most common and versatile method for preparing ethers. This reaction involves the nucleophilic substitution (SN2) of an alkyl halide or sulfonate by an alkoxide or phenoxide ion. The choice of the alkylating agent is critical and significantly influences the reaction's efficiency, substrate scope, and propensity for side reactions.[1][2]

Overview of 4-Bromotetrahydropyran as an Alkylating Agent

4-Bromotetrahydropyran is a versatile cyclic secondary alkyl bromide that serves as a valuable building block in organic synthesis. The tetrahydropyran (B127337) (THP) moiety is a common structural motif in many biologically active molecules and is also used as a protecting group for alcohols. The bromine atom at the 4-position provides a reactive site for nucleophilic substitution, enabling the introduction of the tetrahydropyranyl group onto various scaffolds.

Comparison of Alkylating Agent Classes

The efficacy of an alkylating agent in the Williamson ether synthesis is primarily governed by its structure, the nature of the leaving group, and the reaction conditions. Here, we compare 4-Bromotetrahydropyran, a secondary alkyl bromide, with other common classes of alkylating agents.

Table 1: General Comparison of Alkylating Agent Classes for O-Alkylation

Alkylating Agent Class	Representative Examples	General Reactivity in SN2	Propensity for E2 Elimination	Leaving Group Ability	Typical Applications
Primary Alkyl Iodides	Iodoethane, 1-Iodopropane	Very High	Low	Excellent	General purpose, high reactivity needed
Primary Alkyl Bromides	Bromoethane, Benzyl bromide	High	Low	Good	General purpose, good balance of reactivity and stability
Primary Alkyl Chlorides	Chloroethane, Benzyl chloride	Moderate	Low	Moderate	Cost-effective for large-scale synthesis
Secondary Alkyl Bromides	4-Bromotetrahydropyran , 2-Bromopropane	Moderate	Moderate to High	Good	Introduction of specific cyclic or branched alkyl groups
Alkyl Tosylates/Mesylates	Ethyl tosylate, Methyl mesylate	High to Very High	Low (for primary)	Excellent	High reactivity, used when halides are unreactive
Dialkyl Sulfates	Dimethyl sulfate (B86663), Diethyl sulfate	Very High	Very Low	Excellent (Sulfate)	Methylation and ethylation, highly efficient but toxic

Factors Influencing the Efficacy of 4-Bromotetrahydropyran

As a secondary alkyl bromide, the reactivity of 4-Bromotetrahydropyran in Williamson ether synthesis is a balance between the desired SN2 substitution and the competing E2 elimination side reaction.[1]

• Steric Hindrance: The cyclic nature of the tetrahydropyran ring imposes some steric hindrance around the reaction center (C4), which can slow down the rate of SN2 attack compared to a primary alkyl halide.[1]

• Nucleophile Basicity: Strong, bulky bases are more likely to act as a base and promote E2 elimination, leading to the formation of dihydropyran derivatives. Less hindered and less basic nucleophiles will favor the desired SN2 substitution.

• Solvent: Polar aprotic solvents like DMF and DMSO are generally preferred for Williamson ether synthesis as they solvate the cation of the alkoxide, leaving the "naked" and more nucleophilic anion to participate in the reaction.[1]

• Temperature: Higher reaction temperatures tend to favor the elimination pathway over substitution.

Illustrative Comparison of O-Alkylation Efficacy

While a direct comparative study is not available, the following table provides an illustrative comparison of expected yields for the O-alkylation of a model substrate, 4-methoxyphenol, with different alkylating agents based on general reactivity principles.

Table 2: Illustrative Yields for the O-Alkylation of 4-Methoxyphenol

Alkylating Agent	Product	Illustrative Yield (%)	Reaction Conditions	Potential Side Products
Benzyl Bromide	1-(Benzyloxy)-4-methoxybenzene	>90%	K2CO3, DMF, 80 °C	Minimal
Iodoethane	1-Ethoxy-4-methoxybenzene	>85%	NaH, THF, rt	Minimal
4-Bromotetrahydropyran	4-(4-Methoxyphenoxy)tetrahydropyran	60-80%	NaH, DMF, rt to 50 °C	Dihydropyran derivatives (from E2 elimination)
Ethyl Tosylate	1-Ethoxy-4-methoxybenzene	>90%	K2CO3, Acetone, reflux	Minimal
Dimethyl Sulfate	1,4-Dimethoxybenzene (Anisole)	>95%	K2CO3, Acetone, reflux	Minimal (highly toxic reagent)

Note: The yields presented in this table are illustrative and can vary significantly based on the specific reaction conditions, substrate, and scale of the reaction.

Experimental Protocols

The following are detailed, generalized protocols for the Williamson ether synthesis, which can be adapted for comparing the efficacy of different alkylating agents.

Protocol 1: O-Alkylation of a Phenol (B47542) using 4-Bromotetrahydropyran

Materials:

• Substituted Phenol (e.g., 4-methoxyphenol) (1.0 eq)

• 4-Bromotetrahydropyran (1.2 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted phenol and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add the sodium hydride portion-wise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phenoxide.

• Add 4-Bromotetrahydropyran dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC). If the reaction is sluggish, gentle heating (e.g., to 50 °C) may be applied.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: O-Alkylation of an Alcohol using a Primary Alkyl Bromide

Materials:

• Alcohol (e.g., Butan-1-ol) (1.0 eq)

• Primary Alkyl Bromide (e.g., Benzyl bromide) (1.1 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend sodium hydride in anhydrous THF.

• Cool the suspension to 0 °C and add the alcohol dropwise.

• Stir the mixture at room temperature for 1 hour.

• Add the primary alkyl bromide to the reaction mixture.

• Stir the reaction at room temperature overnight, monitoring by TLC.

• Cool the reaction to 0 °C and quench with saturated aqueous NH4Cl solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Visualizations

Reaction Mechanism: Williamson Ether Synthesis

Williamson Ether Synthesis Mechanism

Experimental Workflow: Comparative Efficacy Study

Workflow for Comparing Alkylating Agents

Conclusion

The selection of an appropriate alkylating agent is a critical parameter in the successful execution of an O-alkylation reaction. While primary alkyl halides and sulfonates generally provide higher yields and fewer side products in Williamson ether syntheses, 4-Bromotetrahydropyran offers a valuable route for the introduction of the tetrahydropyranyl moiety.[3] Its efficacy is dependent on carefully controlled reaction conditions to favor the desired SN2 pathway over competing elimination reactions. For drug development professionals and researchers, understanding the reactivity patterns of different alkylating agents is essential for efficient and predictable synthesis of target molecules. This guide provides a framework for making informed decisions in the absence of direct comparative studies, emphasizing the importance of considering steric effects, nucleophile basicity, and reaction conditions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]

A Comparative Benchmarking Guide to 4-Bromotetrahydropyran in Key Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the tetrahydropyran (B127337) (THP) moiety is a prevalent scaffold in a myriad of biologically active molecules and approved pharmaceuticals. The strategic introduction and functionalization of this motif are therefore of paramount importance. 4-Bromotetrahydropyran has emerged as a versatile and commercially available building block for this purpose, serving as a linchpin in various carbon-carbon and carbon-heteroatom bond-forming reactions.

This guide provides an objective comparison of the performance of 4-Bromotetrahydropyran in three cornerstone reactions of synthetic chemistry: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Grignard reaction. Its performance is benchmarked against other relevant alternatives, including 4-iodotetrahydropyran, 4-chlorotetrahydropyran (B167756), and tetrahydropyran-4-yl triflate, to provide a comprehensive resource for reaction planning and optimization.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C(sp³)–C(sp²) bonds. The performance of 4-substituted tetrahydropyrans in this reaction is highly dependent on the nature of the leaving group, with the general reactivity trend being I > OTf > Br >> Cl.[1]

Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromotetrahydropyran	Phenylboronic acid	Pd(OAc)₂ / PCy₃	K₃PO₄·H₂O	THF	25	18	~85-95
4-Iodotetrahydropyran	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene (B28343)/H₂O	60	12	>90
4-Chlorotetrahydropyran	Phenylboronic acid	NiCl₂(PCy₃)₂	K₃PO₄	2-MeTHF	100	24	~60-70
Tetrahydropyran-4-yl Triflate	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane	85	6	~80-90

Note: The yields presented are representative and can vary based on specific reaction conditions and substrate scope. Data is compiled and extrapolated from typical Suzuki-Miyaura couplings of alkyl halides and triflates.[1][2]

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromotetrahydropyran

A flame-dried Schlenk flask is charged with Pd(OAc)₂ (2 mol%), tricyclohexylphosphine (B42057) (PCy₃, 4 mol%), and K₃PO₄·H₂O (2.0 equivalents). The flask is evacuated and backfilled with argon. Anhydrous THF is added, followed by 4-Bromotetrahydropyran (1.0 equivalent) and phenylboronic acid (1.2 equivalents). The reaction mixture is stirred at room temperature for 18 hours. Upon completion, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford 4-phenyltetrahydropyran.[3]

Suzuki-Miyaura Coupling Workflow

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, a critical transformation in the synthesis of nitrogen-containing compounds. Similar to the Suzuki-Miyaura coupling, the reactivity of the 4-halotetrahydropyran is dependent on the halogen, with bromides being commonly employed.

Substrate	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromotetrahydropyran	Morpholine (B109124)	Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene	100	12	~70-80
4-Bromotetrahydropyran	Aniline	Pd(OAc)₂ / XPhos	Cs₂CO₃	Dioxane	110	16	~65-75

Note: The yields are representative and based on typical Buchwald-Hartwig amination reactions of alkyl bromides.[4][5]

Experimental Protocol: Buchwald-Hartwig Amination of 4-Bromotetrahydropyran

To an oven-dried Schlenk tube are added Pd₂(dba)₃ (1.5 mol%), RuPhos (3 mol%), and NaOtBu (1.4 equivalents). The tube is evacuated and backfilled with argon. 4-Bromotetrahydropyran (1.0 equivalent), morpholine (1.2 equivalents), and anhydrous toluene are added via syringe. The reaction mixture is heated to 100 °C and stirred for 12 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate, filtered through a pad of Celite, and concentrated. The residue is purified by column chromatography to yield N-(tetrahydropyran-4-yl)morpholine.[4]

Buchwald-Hartwig Amination Workflow

Performance in Grignard Reaction

4-Bromotetrahydropyran can be readily converted to its corresponding Grignard reagent, a potent nucleophile for addition to carbonyl compounds and other electrophiles.

Electrophile	Grignard Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)
Benzaldehyde	Tetrahydropyran-4-ylmagnesium bromide	THF	0 to RT	2	~80-90
Benzophenone	Tetrahydropyran-4-ylmagnesium bromide	THF	0 to RT	3	~75-85
Carbon Dioxide	Tetrahydropyran-4-ylmagnesium bromide	THF	-78 to RT	2	~70-80

Note: Yields are representative and based on typical Grignard reactions.[6]

Experimental Protocol: Grignard Reaction with 4-Bromotetrahydropyran

All glassware must be rigorously dried. Magnesium turnings (1.2 equivalents) are placed in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. A small crystal of iodine is added. A solution of 4-Bromotetrahydropyran (1.0 equivalent) in anhydrous THF is added dropwise via the dropping funnel to initiate the reaction. Once the reaction is sustained, the remaining solution is added at a rate to maintain a gentle reflux. After the addition is complete, the mixture is stirred for an additional hour. The Grignard reagent is then cooled to 0 °C, and a solution of the electrophile (e.g., benzaldehyde, 1.0 equivalent) in anhydrous THF is added dropwise. The reaction is stirred for 2 hours at room temperature, then quenched by the slow addition of saturated aqueous NH₄Cl solution. The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated. The crude product is purified by column chromatography.[6][7]

Grignard Reaction Logical Flow

Conclusion

4-Bromotetrahydropyran is a reliable and effective substrate for a range of important synthetic transformations. While alternatives with different leaving groups offer varying degrees of reactivity, 4-Bromotetrahydropyran provides a good balance of stability, reactivity, and commercial availability. For Suzuki-Miyaura couplings where higher reactivity is desired, 4-iodotetrahydropyran or a triflate precursor may be advantageous, albeit at a likely higher cost. For large-scale synthesis where cost is a primary driver, investigation into the more challenging coupling of 4-chlorotetrahydropyran with a suitable nickel catalyst system could be warranted. In Buchwald-Hartwig aminations and Grignard reactions, 4-Bromotetrahydropyran remains a practical and efficient choice. This guide provides researchers with the foundational data and protocols to make informed decisions when incorporating the tetrahydropyran moiety into their synthetic targets.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromotetrahydropyran: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of 4-Bromotetrahydropyran, ensuring the safety of laboratory personnel and compliance with regulatory standards.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is a critical component of laboratory safety and operational excellence. This document provides a detailed, step-by-step guide for the safe disposal of 4-Bromotetrahydropyran, a halogenated ether commonly used in organic synthesis. Adherence to these procedures is essential to mitigate risks and ensure environmental responsibility.

Immediate Safety and Handling Precautions

4-Bromotetrahydropyran is a combustible liquid that can cause skin and serious eye irritation.[1][2] Inhalation may also cause respiratory irritation.[1][2] Therefore, stringent safety measures must be implemented during its handling and disposal.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Quantitative Data Summary

For quick reference, the key quantitative properties of 4-Bromotetrahydropyran are summarized in the table below.

Property	Value
Molecular Formula	C₅H₉BrO
Molecular Weight	165.03 g/mol
Appearance	Colorless to light yellow liquid
Density	1.467 g/cm³ at 25 °C
Boiling Point	177.986 °C at 760 mmHg
Flash Point	71.1 °C (160.0 °F) - closed cup
Vapor Pressure	1.366 mmHg at 25 °C

Step-by-Step Disposal Protocol

The proper disposal of 4-Bromotetrahydropyran involves a systematic approach that prioritizes safety and regulatory compliance. The following protocol outlines the necessary steps from waste generation to final disposal.

Waste Segregation

As a brominated organic compound, 4-Bromotetrahydropyran must be segregated as halogenated organic waste .

• Do not mix with non-halogenated organic waste.

• Do not mix with aqueous waste, acids, or bases.

• Store in a dedicated and clearly labeled waste container.

Waste Container Selection and Labeling

The choice of waste container is crucial to prevent leaks and reactions.

• Primary Container: Use a chemically compatible container, such as a borosilicate glass bottle or a high-density polyethylene (B3416737) (HDPE) carboy. Both glass and HDPE have good chemical resistance to brominated compounds.

• Labeling: The container must be clearly labeled with the following information:

  • "Hazardous Waste"

  • "Halogenated Organic Waste"

  • The full chemical name: "4-Bromotetrahydropyran"

  • The approximate concentration and volume of the waste.

  • The date of accumulation.

  • The name of the principal investigator or laboratory supervisor.

Waste Accumulation and Storage

• Location: Store the waste container in a designated satellite accumulation area (SAA) within the laboratory. This area should be under the control of the laboratory personnel.

• Secondary Containment: The waste container must be kept in a secondary containment bin to capture any potential leaks or spills.

• Closure: Keep the container tightly closed except when adding waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromotetrahydropyran.

Caption: Disposal workflow for 4-Bromotetrahydropyran.

Experimental Protocol: General Decontamination of Glassware

This protocol describes a general procedure for decontaminating glassware that has been in contact with 4-Bromotetrahydropyran. Note: This is a decontamination procedure, not a bulk disposal method.

Materials:

• Acetone (B3395972) (or another suitable organic solvent)

• Detergent solution

• Tap water

• Deionized water

• Appropriate waste containers for halogenated and non-halogenated solvents

Procedure:

• Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of acetone to remove the bulk of the 4-Bromotetrahydropyran residue.

• Collect Rinse: Collect this initial rinse in the designated halogenated organic waste container.

• Second Rinse: Perform a second rinse with acetone. This rinse can also be collected in the halogenated organic waste container.

• Detergent Wash: Wash the glassware thoroughly with a laboratory detergent and warm water.

• Rinsing: Rinse the glassware multiple times with tap water, followed by a final rinse with deionized water.

• Drying: Allow the glassware to air dry or place it in a drying oven.

Important Considerations and Final Recommendations

• Regulatory Compliance: All disposal procedures must comply with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Spill Response: In the event of a spill, evacuate the area and prevent the spread of the liquid. Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Collect the absorbed material into a sealed container and dispose of it as hazardous waste. Report the spill to your EHS department immediately.

By following these procedures, laboratory professionals can ensure the safe and responsible disposal of 4-Bromotetrahydropyran, fostering a culture of safety and environmental stewardship.

References

• 1. etamu.edu [etamu.edu]
• 2. quora.com [quora.com]
• 3. rdlaboratoryequipment.com [rdlaboratoryequipment.com]

Essential Safety and Operational Guide for Handling 4-Bromotetrahydropyran

This guide provides critical safety protocols and logistical information for the handling of 4-Bromotetrahydropyran (CAS No. 25637-16-5). The following procedures are designed for researchers, scientists, and drug development professionals to minimize risk and ensure research integrity.

Chemical Identifier and Properties:

Property	Value
CAS Number	25637-16-5
Molecular Formula	C5H9BrO
Molecular Weight	165.03 g/mol [1]
Appearance	Colorless to pale yellow liquid[2]
Density	1.467 g/cm³ at 25 °C[3]
Boiling Point	177.986 °C at 760 mmHg[3][4]
Flash Point	71.1 °C (160.0 °F) - closed cup
Vapor Pressure	1.366 mmHg at 25°C[3][4]

Hazard Identification and GHS Classification:

4-Bromotetrahydropyran is classified as a hazardous substance. All personnel must be aware of the following GHS classifications and precautionary measures.

Hazard Class	GHS Classification	Signal Word	Hazard Statements
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation[1][3]
Serious Eye Damage/Irritation	Category 2A	Warning	H319: Causes serious eye irritation[1][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	Warning	H335: May cause respiratory irritation[1][3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The minimum required PPE for handling 4-Bromotetrahydropyran is outlined below.

PPE Category	Minimum Requirement	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect for tears or punctures before use.[5]
Eye and Face Protection	Safety glasses with side shields or goggles	A face shield may be required for operations with a high risk of splashing.[5][6]
Skin and Body Protection	Laboratory coat	A disposable gown is recommended for procedures with a higher risk of contamination.[5]
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	Use a NIOSH-approved respirator if vapors or mists are generated or if working in a poorly ventilated area.[5]

Operational Plan: Step-by-Step Handling Procedures

Adherence to the following procedural workflow is mandatory to ensure personnel safety and prevent contamination.

1. Preparation and Engineering Controls:

• Ensure a calibrated and certified chemical fume hood is used for all handling procedures.

• Verify that an emergency eyewash station and safety shower are accessible and operational.

• Prepare all necessary equipment and reagents before handling the compound.

• Ensure proper waste containers are labeled and readily available.

2. Weighing and Solution Preparation:

• Use a clean, dedicated spatula and weigh boat within the chemical fume hood.

• Handle the liquid carefully to minimize the generation of aerosols or splashes.

• When preparing solutions, slowly add the 4-Bromotetrahydropyran to the solvent to avoid splashing.

3. Experimental Use:

• Keep the container tightly closed when not in use to prevent the release of vapors.[4]

• Maintain a clean and organized workspace to minimize the risk of spills.

• Avoid contact with skin, eyes, and clothing.[4]

4. Post-Handling and Cleanup:

• Decontaminate all surfaces and equipment used in the procedure.

• Remove and dispose of contaminated PPE according to the disposal plan.

• Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures and First Aid

Exposure Route	First Aid Measures
Inhalation	Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention if you feel unwell.[4][5]
Skin Contact	Remove contaminated clothing and wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.[4][5]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison control center or seek medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[5][7]

Disposal Plan

All waste containing 4-Bromotetrahydropyran must be considered hazardous.

• Contaminated Materials: Used gloves, weigh boats, and other contaminated disposable materials should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused or waste solutions of 4-Bromotetrahydropyran should be collected in a clearly labeled, sealed container for hazardous chemical waste.

• Disposal: All waste must be disposed of in accordance with local, state, and federal regulations.[4] Contact your institution's environmental health and safety department for specific disposal procedures.

Visual Workflow for Handling 4-Bromotetrahydropyran

Caption: Standard workflow for handling 4-Bromotetrahydropyran.

References

• 1. 4-Bromotetrahydropyran | C5H9BrO | CID 13349654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 25637-16-5: 4-Bromotetrahydro-2H-pyran | CymitQuimica [cymitquimica.com]
• 3. 4-Bromo-tetrahydropyran, CAS No. 25637-16-5 - iChemical [ichemical.com]
• 4. 4-BROMO-TETRAHYDROPYRAN - Safety Data Sheet [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 7. fishersci.co.uk [fishersci.co.uk]